3-fluoro-N-(pyridin-4-ylmethyl)aniline

Core Science & Biosynthesis

Solubility profile of 3-fluoro-N-(pyridin-4-ylmethyl)aniline in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 3-fluoro-N-(pyridin-4-ylmethyl)aniline in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for determining and understanding the solubility profile of 3-fluoro-N-(pyridin-4-ylmethyl)aniline, a heterocyclic compound of interest in medicinal chemistry. Solubility is a critical physicochemical property that profoundly influences a compound's bioavailability, processability, and formulation feasibility.[1][2] Given the limited publicly available quantitative solubility data for this specific molecule, this document emphasizes the foundational principles and robust experimental methodologies required to establish a comprehensive solubility profile. We detail theoretical considerations based on molecular structure, present step-by-step protocols for both kinetic and thermodynamic solubility assays, and discuss the strategic importance of crystal solvate screening. This guide is intended for researchers, chemists, and drug development professionals seeking to characterize novel compounds and make data-driven decisions in the pharmaceutical pipeline.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from discovery to clinical application is fraught with challenges, many of which are rooted in suboptimal physicochemical properties. Among these, solubility stands out as a primary determinant of a drug's ultimate success.[3] Poor solubility can lead to a cascade of negative consequences, including limited and erratic intestinal absorption, low bioavailability, and difficulties in developing viable formulations.[4][5] Therefore, a thorough characterization of a compound's solubility is not merely a data collection exercise; it is a fundamental step in risk mitigation and candidate selection.[1][3]

3-fluoro-N-(pyridin-4-ylmethyl)aniline possesses a hybrid structure, incorporating a fluorinated aniline moiety and a basic pyridine ring. This unique combination of a hydrogen bond donor (the secondary amine), hydrogen bond acceptors (the pyridine nitrogen and fluorine atom), and aromatic systems suggests a complex and nuanced solubility behavior across different solvent classes. This guide provides the necessary tools to elucidate this profile.

Theoretical Principles & Qualitative Solubility Prediction

The principle of "like dissolves like" provides a foundational framework for predicting solubility.[6][7] The solubility of 3-fluoro-N-(pyridin-4-ylmethyl)aniline is dictated by the interplay of intermolecular forces between it and the solvent molecules.

• Molecular Structure Analysis:

  • Polar Features: The pyridine nitrogen and the secondary amine nitrogen are capable of acting as hydrogen bond acceptors and donors, respectively. The polar C-F bond also contributes to the molecule's overall dipole moment.

  • Non-Polar Features: The two aromatic rings (benzene and pyridine) provide significant non-polar surface area, allowing for van der Waals and π-π stacking interactions.

• Solvent Classification and Predicted Solubility:

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. Due to their ability to engage in strong hydrogen bonding with the solute's amine and pyridine groups, high solubility is anticipated.[8]

  • Polar Aprotic Solvents (e.g., Acetone, DMSO, Ethyl Acetate): These solvents have significant dipole moments but lack donor hydrogens. They can accept hydrogen bonds from the aniline NH group and engage in dipole-dipole interactions. Moderate to high solubility is expected.[8][9]

  • Non-Polar Solvents (e.g., Hexane, Toluene): These solvents interact primarily through weak van der Waals forces. The polar functional groups of 3-fluoro-N-(pyridin-4-ylmethyl)aniline will limit its solubility in these solvents. Low solubility is predicted.[8]

Table 1: Predicted Qualitative Solubility of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Solvent Class	Representative Solvents	Dominant Intermolecular Forces with Solute	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Water	Hydrogen Bonding, Dipole-Dipole	High	Strong hydrogen bonding interactions with the solute's N-H and pyridine N functionalities.[8]
Polar Aprotic	DMSO, Acetone, Acetonitrile, Dichloromethane	Dipole-Dipole, Hydrogen Bond Acceptance	Moderate to High	Strong dipole-dipole interactions and ability to accept hydrogen bonds from the solute.[8][9]
Non-Polar	Hexane, Toluene, Heptane	Van der Waals Forces	Low	Mismatch in polarity; weak interactions are insufficient to overcome the solute's crystal lattice energy.[6]

Experimental Determination of Solubility: A Multi-Tiered Approach

A comprehensive solubility assessment involves multiple experimental techniques, each suited for a different stage of the drug development process.[10] An effective strategy begins with high-throughput kinetic assays for initial screening, followed by more rigorous thermodynamic methods for lead optimization.

Diagram 1: A strategic workflow for solubility characterization in drug discovery.

Kinetic Solubility Assay (Turbidimetric Method)

This high-throughput method is ideal for the early discovery phase to quickly rank-order large numbers of compounds.[11] It measures the concentration at which a compound, introduced from a DMSO stock solution, begins to precipitate in an aqueous buffer.[3]

Protocol: Automated Turbidimetric Solubility

• Preparation of Stock Solution: Prepare a high-concentration stock solution of 3-fluoro-N-(pyridin-4-ylmethyl)aniline (e.g., 10-20 mM) in 100% Dimethyl Sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO.

• Dosing: Using a liquid handler, transfer a small, precise volume of each DMSO solution into a corresponding well of a 96-well microplate containing the aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4). The final DMSO concentration should be kept low (typically ≤1%) to minimize co-solvent effects.[10]

• Incubation & Measurement: Incubate the plate at a controlled temperature (e.g., 25°C) for a short period (e.g., 1-2 hours). Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of absorbance measurements at a high wavelength (e.g., 620 nm).[2][12]

• Data Analysis: The kinetic solubility is defined as the concentration at which the measured turbidity significantly exceeds the background, indicating the onset of precipitation.[4]

Causality & Trustworthiness: This method is rapid but measures a metastable state, not true thermodynamic equilibrium.[11][13] The compound is initially dissolved in an organic solvent, which can lead to supersaturated solutions upon dilution into the aqueous phase.[10] It provides a valuable, albeit sometimes inflated, estimation of solubility for initial triage.[11]

Thermodynamic Solubility Assay (Shake-Flask Method)

Considered the "gold standard," the shake-flask method determines the true equilibrium solubility of a compound and is essential for lead optimization and pre-formulation studies.[4][11][12]

Protocol: Equilibrium Shake-Flask Solubility

• System Preparation: Add an excess amount of solid 3-fluoro-N-(pyridin-4-ylmethyl)aniline to a known volume of the selected organic solvent in a sealed, low-adsorption vial. The presence of undissolved solid is crucial to ensure saturation is reached.[12]

• Equilibration: Agitate the vials in a temperature-controlled shaker (e.g., 25°C or 37°C) for a prolonged period (typically 24-72 hours). This extended time is necessary to allow the system to reach thermodynamic equilibrium, which may involve the conversion of metastable solid forms to the most stable polymorph.[11][13]

• Phase Separation (Self-Validation): Separate the solid and liquid phases. The most robust method is centrifugation followed by filtration of the supernatant through a low-binding filter (e.g., PVDF). This dual approach ensures the removal of all particulate matter that could falsely elevate the measured concentration.[14]

• Sample Preparation: Immediately after filtration, accurately dilute a known volume of the clear, saturated supernatant with a suitable mobile phase or solvent to bring the concentration within the quantifiable range of the analytical method.

• Quantification (HPLC): Analyze the diluted sample using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.

  • Method: A typical starting point would be a C18 reversed-phase column with a gradient elution of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid to ensure consistent ionization and peak shape).

  • Calibration: Construct a calibration curve using accurately prepared standard solutions of 3-fluoro-N-(pyridin-4-ylmethyl)aniline.[14]

  • Calculation: Determine the concentration in the diluted sample from the calibration curve and then back-calculate to find the concentration in the original saturated solution, accounting for the dilution factor.

• Solid Phase Analysis: After the experiment, recover the excess solid and analyze it using techniques like X-Ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC) to confirm if any polymorphic or solvate transformation occurred during equilibration. This step is critical for validating that the measured solubility corresponds to a specific, stable solid form.

Diagram 2: Conceptual difference between kinetic and thermodynamic solubility.

Crystal Solvate Screening

The choice of solvent during crystallization or solubility studies can lead to the formation of solvates—crystalline solids that incorporate solvent molecules into their lattice.[15] Solvates can have dramatically different physical properties, including solubility, compared to the anhydrous form.

Protocol: General Solvate Screening

• Solvent Selection: Choose a diverse set of organic solvents (e.g., 15-25 solvents) representing different chemical classes (alcohols, ketones, esters, etc.).[16]

• Experimentation: For each solvent, perform crystallization experiments under various conditions. Common methods include:

  • Slow Evaporation: Dissolve the compound in the solvent at an elevated temperature to create a near-saturated solution, then allow the solvent to evaporate slowly at room temperature.

  • Slurrying: Stir an excess of the solid compound in the solvent at a constant temperature for an extended period (days to weeks).[16]

  • Anti-Solvent Addition: Dissolve the compound in a "good" solvent, then slowly add a "poor" solvent (an anti-solvent) in which the compound is insoluble to induce precipitation.[16]

• Isolation and Characterization: Isolate any resulting solids by filtration and dry them under appropriate conditions.

• Analysis: Characterize the isolated solids using techniques such as Thermogravimetric Analysis (TGA) to detect weight loss corresponding to solvent release, DSC to identify desolvation events, and XRPD to identify new crystalline forms. Single-crystal X-ray diffraction can be used to definitively determine the structure if suitable crystals are obtained.[16]

Expertise & Causality: This screening is crucial because an unknowingly formed solvate can lead to erroneous solubility measurements and unpredictable behavior during process scale-up or formulation.[15] Identifying potential solvates early allows for their characterization and control.

Conclusion

Establishing the solubility profile of 3-fluoro-N-(pyridin-4-ylmethyl)aniline is a multi-faceted task that requires a strategic blend of theoretical prediction and rigorous experimentation. While its molecular structure suggests favorable solubility in polar solvents, this must be quantified through robust, validated methods. The high-throughput kinetic assay serves as an invaluable tool for initial screening, while the shake-flask method provides the definitive equilibrium solubility data essential for informed decision-making in lead optimization and beyond. Furthermore, proactive screening for solvates is a critical, self-validating step to ensure a complete and accurate understanding of the compound's solid-state behavior. By following the principles and protocols outlined in this guide, researchers can effectively de-risk their development programs and build a solid foundation for the successful advancement of new drug candidates.

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Navigating the Thermodynamic Landscape of Fluorinated Pyridine-Aniline Derivatives: A Technical Guide for Drug Discovery

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties.[1] Among the myriad of fluorinated scaffolds, pyridine-aniline derivatives hold particular prominence due to their prevalence in kinase inhibitors and other targeted therapies. However, the introduction of fluorine, while often beneficial, can profoundly impact the thermodynamic stability of these molecules, influencing their solid-state properties, solubility, and ultimately, their developability. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for understanding, predicting, and experimentally validating the thermodynamic stability of fluorinated pyridine-aniline derivatives. By integrating field-proven experimental methodologies with insightful computational approaches, this guide aims to empower rational design and mitigate late-stage attrition in drug discovery programs.

The Significance of Thermodynamic Stability in Fluorinated Drug Candidates

In the pharmaceutical industry, the thermodynamic stability of an active pharmaceutical ingredient (API) is a critical attribute that directly impacts its safety, efficacy, and manufacturability.[2] For fluorinated pyridine-aniline derivatives, understanding this stability is paramount. The high electronegativity of fluorine can introduce significant electronic perturbations within the molecule, altering bond strengths, intermolecular interactions, and crystal packing forces.[3] These alterations can manifest as changes in melting point, solubility, and propensity for polymorphism—all of which are crucial considerations during drug development.

A thermodynamically stable molecule is less likely to degrade under storage conditions, ensuring a consistent dosage form and a predictable shelf-life. Furthermore, stable crystalline forms generally exhibit more consistent dissolution profiles, which is essential for reliable bioavailability. The introduction of fluorine can either enhance or diminish this stability, depending on its position and the overall molecular context.[4] Therefore, a proactive and integrated approach to assessing thermodynamic stability is not merely a characterization exercise but a fundamental component of risk mitigation in drug discovery.

Experimental Assessment of Thermodynamic Stability: A Self-Validating Workflow

A robust experimental evaluation of thermodynamic stability relies on a suite of complementary techniques. The causality behind this multi-pronged approach is to create a self-validating system where data from one method corroborates and refines the understanding gained from another.

Core Techniques: DSC and TGA

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the workhorses of thermal analysis in the pharmaceutical sector.[5][6]

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7] This technique is invaluable for identifying thermal events such as melting, crystallization, and polymorphic transitions.[6] For fluorinated pyridine-aniline derivatives, the melting point is a primary indicator of crystal lattice energy and, by extension, thermodynamic stability. A higher melting point generally suggests a more stable crystalline form.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[2] It is crucial for assessing thermal decomposition and identifying the presence of solvates or hydrates. A molecule that exhibits significant mass loss at temperatures below its melting point may have questionable thermal stability.

The combined use of DSC and TGA provides a comprehensive picture of a compound's thermal behavior.[2][7] For instance, an endothermic event in the DSC thermogram without a corresponding mass loss in the TGA profile is indicative of a true melt, whereas an event with mass loss suggests decomposition.

Experimental Protocol: Combined TGA/DSC Analysis

This protocol outlines a standardized procedure for the initial thermal characterization of a novel fluorinated pyridine-aniline derivative.

Objective: To determine the melting point and decomposition temperature to assess overall thermal stability.

Instrumentation: Simultaneous TGA/DSC Analyzer

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of the compound into an aluminum pan.

• Instrument Setup:

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 350 °C at a heating rate of 10 °C/min.

• Data Analysis:

  • From the DSC data, determine the onset and peak temperatures of any endothermic events, which may correspond to melting.

  • From the TGA data, determine the onset temperature of any significant mass loss, indicating decomposition.

Self-Validation: The results from this initial screen provide a go/no-go decision point. A compound with a low decomposition temperature relative to its melting point, or one that decomposes before melting, would be flagged for further investigation or potential de-selection.

Diagram of the Experimental Workflow for Thermodynamic Stability Assessment:

Caption: Integrated workflow for assessing the thermodynamic stability of novel compounds.

Advanced Characterization: Polymorph and Solubility Screening

For promising candidates, a deeper investigation into their solid-state properties is warranted.

• Polymorph Screening: The ability of a compound to exist in multiple crystalline forms (polymorphism) is a significant risk factor in drug development. Different polymorphs can have different stabilities, solubilities, and bioavailabilities.[8] A thorough polymorph screen, often employing techniques like slurry crystallization in various solvents and at different temperatures, is essential to identify the most thermodynamically stable form.

• Thermodynamic Solubility: This is the equilibrium solubility of a compound in a given solvent at a specific temperature and pressure. It is an intrinsic property of the most stable crystalline form and is a critical parameter for predicting oral absorption.[9]

Computational Modeling: A Predictive Approach to Stability

Computational chemistry offers a powerful and cost-effective means to predict the thermodynamic stability of molecules before they are synthesized.[10] Density Functional Theory (DFT) has emerged as a particularly robust method for this purpose.[11]

The Power of Density Functional Theory (DFT)

DFT calculations can provide valuable insights into the electronic structure and energetics of molecules.[12] For fluorinated pyridine-aniline derivatives, DFT can be used to:

• Calculate Ground-State Energies: By comparing the calculated energies of different isomers or conformers, one can predict their relative thermodynamic stabilities.

• Analyze Molecular Orbitals: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) can provide information about a molecule's reactivity and susceptibility to oxidative metabolism.[13] Fluorination is known to lower the HOMO energy, which can block sites of metabolic attack and improve stability.[14]

• Predict Vibrational Frequencies: These calculations can help to confirm that a computed structure corresponds to a true energy minimum and can be correlated with experimental spectroscopic data.[12]

A Practical DFT Workflow for Stability Prediction

Objective: To predict the relative thermodynamic stability of a series of positional isomers of a fluorinated pyridine-aniline derivative.

Software: Gaussian, Spartan, or similar quantum chemistry packages.

Methodology:

• Structure Generation: Build the 3D structures of the isomers of interest.

• Geometry Optimization: Perform a geometry optimization for each isomer using a suitable DFT functional and basis set (e.g., B3LYP/6-31+G(d,p)).[15] This step finds the lowest energy conformation for each molecule.

• Frequency Calculation: Perform a frequency calculation on each optimized structure to confirm that it is a true minimum (i.e., no imaginary frequencies).[12]

• Energy Comparison: Compare the calculated electronic energies (including zero-point vibrational energy correction) of the isomers. The isomer with the lowest energy is predicted to be the most thermodynamically stable.

Authoritative Grounding: This approach is grounded in the fundamental principles of quantum mechanics and has been shown to provide reliable predictions of molecular stability.[11]

Diagram of the Impact of Fluorine Substitution on Stability:

Caption: Interplay of fluorine-induced property changes on thermodynamic stability.

Structure-Stability Relationships: The Influence of Fluorine's Position

The position of the fluorine atom(s) on the pyridine and aniline rings has a profound and predictable impact on the molecule's thermodynamic stability.

Fluorination of the Pyridine Ring

• Electron Withdrawal: Fluorine is a strongly electron-withdrawing group. When placed on the pyridine ring, it reduces the electron density of the aromatic system and lowers the basicity of the pyridine nitrogen.[16] This can impact intermolecular interactions, such as hydrogen bonding with solvent molecules or other API molecules in the crystal lattice.

• Positional Effects:

  • Ortho-Fluorination: A fluorine atom ortho to the pyridine nitrogen can have a significant steric and electronic influence. It can also participate in intramolecular hydrogen bonding with the aniline N-H, which can rigidify the conformation and enhance stability.[3]

  • Meta-Fluorination: Fluorination at the meta position has a more pronounced effect on the overall electronic nature of the ring without the direct steric hindrance of ortho-substitution.[16]

  • Para-Fluorination: Para-substitution generally has the least steric impact but can still significantly modulate the electronic properties of the ring.

Fluorination of the Aniline Ring

• Modulation of N-H Acidity: Fluorine substitution on the aniline ring increases the acidity of the N-H protons. This can strengthen hydrogen bonding interactions in the solid state, potentially leading to a more stable crystal lattice.

• Intramolecular Hydrogen Bonding: An ortho-fluoro substituent on the aniline ring can form a strong intramolecular hydrogen bond with the aniline N-H proton.[17][18] This interaction can pre-organize the molecule into a planar conformation, which may facilitate favorable crystal packing and enhance thermodynamic stability.

Quantitative Data Summary

The following table summarizes the general trends observed upon fluorination of pyridine-aniline derivatives. The exact magnitude of these effects is highly dependent on the specific molecular scaffold.

Substitution Pattern	Impact on Pyridine pKa	Potential for Intramolecular H-Bonding	General Impact on Thermal Stability
Ortho-F on Pyridine	Significant Decrease	High (with aniline N-H)	Often Increases
Meta-F on Pyridine	Moderate Decrease	Low	Variable
Para-F on Pyridine	Slight Decrease	Low	Variable
Ortho-F on Aniline	No Direct Impact	High (with aniline N-H)	Often Increases
Multi-Fluorination	Substantial Decrease	Dependent on Pattern	Generally Increases

Conclusion: An Integrated Strategy for Success

The thermodynamic stability of fluorinated pyridine-aniline derivatives is a complex interplay of electronic, steric, and intermolecular forces. A successful drug discovery program must embrace an integrated strategy that combines predictive computational modeling with rigorous experimental validation. By understanding the fundamental principles that govern how fluorine substitution impacts molecular properties, and by employing a self-validating experimental workflow, researchers can rationally design more stable and developable drug candidates. This proactive approach not only enhances the quality of clinical candidates but also reduces the risk of costly late-stage failures, ultimately accelerating the delivery of new medicines to patients.

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• Emerging experimental methods to study the thermodynamics of biomolecular condensate formation. (2024, March 6). The Journal of Chemical Physics. Retrieved February 13, 2026, from [Link]

• What does fluorine do to a protein? Thermodynamic, and highly-resolved structural insights into fluorine-labelled variants of the cold shock protein. (2020, February 14). PubMed. Retrieved February 13, 2026, from [Link]

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• 17. Intramolecular N-H⋅⋅⋅F Hydrogen Bonding Interaction in a Series of 4-Anilino-5-Fluoroquinazolines: Experimental and Theoretical Characterization of Electronic and Conformational Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Metabolic Stability of 3-fluoro-N-(pyridin-4-ylmethyl)aniline: A Technical Guide for Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive framework for assessing the metabolic stability of the novel compound, 3-fluoro-N-(pyridin-4-ylmethyl)aniline. Recognizing the critical role of metabolic stability in determining the pharmacokinetic profile and overall viability of a drug candidate, this document outlines the predicted metabolic pathways, detailed experimental protocols for in vitro assessment, and advanced bioanalytical methodologies.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering both foundational principles and actionable, field-proven insights to navigate the complexities of metabolic liability assessment. By integrating established scientific principles with state-of-the-art techniques, this document serves as a self-validating system for the rigorous evaluation of this promising chemical entity.

Introduction: The Imperative of Metabolic Stability in Drug Discovery

The journey of a promising compound from initial discovery to a clinically approved therapeutic is fraught with challenges, a significant portion of which are rooted in its absorption, distribution, metabolism, and excretion (ADME) properties. Among these, metabolic stability stands as a paramount determinant of a drug's in vivo behavior.[1] It refers to the susceptibility of a compound to biotransformation by metabolic enzymes, primarily located in the liver.[1][4] A compound with high metabolic instability is rapidly cleared from the body, often leading to poor bioavailability and a short duration of action, necessitating frequent and high doses that can increase the risk of adverse effects.[2][3] Conversely, a compound that is too metabolically stable may accumulate in the body, leading to potential toxicity.[2]

Therefore, an early and accurate assessment of metabolic stability is not merely a screening step but a foundational pillar of modern drug discovery. It enables a data-driven approach to lead optimization, allowing for the strategic modification of chemical structures to enhance pharmacokinetic properties. This guide focuses on 3-fluoro-N-(pyridin-4-ylmethyl)aniline, a molecule of interest for which a thorough understanding of its metabolic fate is crucial for its progression as a potential therapeutic agent.

Predicted Metabolic Pathways of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Based on the chemical structure of 3-fluoro-N-(pyridin-4-ylmethyl)aniline, several metabolic pathways can be predicted, primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes.[5][6][7] These enzymes are responsible for the metabolism of approximately 70-80% of all drugs in clinical use.[5][6] The presence of a fluoroaniline and a pyridinylmethylamine moiety suggests susceptibility to a range of Phase I and potentially Phase II metabolic reactions.

Phase I Metabolism: The Role of Cytochrome P450

Phase I reactions, predominantly oxidations, introduce or expose functional groups on the parent molecule, increasing its polarity.[5][8] For 3-fluoro-N-(pyridin-4-ylmethyl)aniline, the following CYP-mediated reactions are anticipated:

• Aromatic Hydroxylation: The fluoroaniline ring is a likely site for hydroxylation. Studies on fluoroanilines have shown that hydroxylation often occurs at the para-position to the amino group.[9] Given the fluorine substituent at the 3-position, para-hydroxylation would lead to the formation of 5-fluoro-2-hydroxy-N-(pyridin-4-ylmethyl)aniline. Ortho-hydroxylation is also a possibility. The specific CYP isoforms involved in aniline hydroxylation can include CYP1A2 and CYP2E1.[9]

• N-dealkylation: The benzylic carbon-nitrogen bond is susceptible to oxidative cleavage, a common metabolic pathway for N-alkylated amines. This would result in the formation of 3-fluoroaniline and pyridine-4-carbaldehyde.

• Oxidation of the Pyridine Ring: The pyridine nitrogen can undergo N-oxidation to form the corresponding N-oxide, a common metabolic fate for pyridine-containing compounds. The pyridine ring itself can also be hydroxylated.

• Defluorination: Although generally a stable substituent, the fluorine atom may undergo oxidative defluorination, particularly if mediated by specific CYP isoforms like CYP3A1.[9] This would lead to the formation of a hydroxylated aniline derivative.[9]

The interplay of these pathways will determine the primary routes of metabolism and the major metabolites formed.

Caption: Predicted metabolic pathways for 3-fluoro-N-(pyridin-4-ylmethyl)aniline.

Phase II Metabolism: Conjugation Reactions

The hydroxylated metabolites formed during Phase I metabolism can undergo further conjugation reactions in Phase II. These reactions involve the addition of endogenous polar molecules, such as glucuronic acid or sulfate, to further increase water solubility and facilitate excretion.[5]

• Glucuronidation: Mediated by UDP-glucuronosyltransferases (UGTs), this is a common pathway for hydroxylated aromatic compounds.

• Sulfation: Sulfotransferases (SULTs) can also conjugate hydroxyl groups with a sulfonate moiety.

In Vitro Assessment of Metabolic Stability: Experimental Protocols

To experimentally determine the metabolic stability of 3-fluoro-N-(pyridin-4-ylmethyl)aniline, two primary in vitro models are recommended: liver microsomes and hepatocytes.[4][10] These assays measure the rate of disappearance of the parent compound over time when incubated with the respective metabolic system.[3]

Liver Microsomal Stability Assay

Liver microsomes are subcellular fractions of the liver endoplasmic reticulum and are a rich source of Phase I enzymes, particularly CYPs.[3][4] This assay is a cost-effective and high-throughput method for assessing CYP-mediated metabolism.[4]

Materials:

• Pooled human liver microsomes (or from other species of interest)

• 3-fluoro-N-(pyridin-4-ylmethyl)aniline (test compound)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• Acetonitrile (or other suitable organic solvent) for reaction termination

• Internal standard for LC-MS/MS analysis

• Positive control compounds (e.g., a rapidly metabolized compound like verapamil and a slowly metabolized compound like diazepam)[11]

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).[12]

  • Prepare working solutions of the test compound and positive controls by diluting the stock solutions in buffer. The final substrate concentration in the incubation is typically 1 µM.[13]

  • Thaw the liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.[11][13]

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Pre-warm the microsomal suspension and the test compound working solution at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the microsomal suspension containing the test compound.

  • Incubate the reaction mixture at 37°C with gentle shaking.

  • At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[11]

• Reaction Termination and Sample Preparation:

  • Immediately terminate the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile with internal standard). This will precipitate the proteins.

  • Vortex the samples and centrifuge at high speed to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

Data Analysis: The concentration of the remaining parent compound at each time point is determined by LC-MS/MS. The natural logarithm of the percentage of the remaining compound is plotted against time. The slope of the linear regression of this plot gives the elimination rate constant (k).

From this, the following parameters can be calculated:

• In vitro half-life (t½): t½ = 0.693 / k

• Intrinsic clearance (CLint): CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / microsomal protein amount)

Caption: Workflow for the liver microsomal stability assay.

Hepatocyte Stability Assay

Hepatocytes are intact liver cells that contain a full complement of both Phase I and Phase II metabolic enzymes and their cofactors, providing a more physiologically relevant in vitro model.[4][14] This assay is considered the "gold standard" for in vitro metabolism studies.[4]

Materials:

• Cryopreserved human hepatocytes (or from other species of interest)

• Hepatocyte culture medium (e.g., Williams' Medium E)

• 3-fluoro-N-(pyridin-4-ylmethyl)aniline (test compound)

• Acetonitrile (or other suitable organic solvent) for reaction termination

• Internal standard for LC-MS/MS analysis

• Positive control compounds

Procedure:

• Hepatocyte Preparation:

  • Thaw the cryopreserved hepatocytes according to the supplier's protocol.

  • Determine cell viability (e.g., using trypan blue exclusion) and dilute the cell suspension to the desired density (e.g., 0.5 x 10^6 viable cells/mL) in pre-warmed culture medium.[14][15]

• Incubation:

  • Add the hepatocyte suspension to a multi-well plate.

  • Add the test compound (typically at a final concentration of 1 µM) to the hepatocytes and incubate at 37°C in a humidified incubator, often with gentle shaking.[14][15]

  • At predetermined time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots of the cell suspension.[15]

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile with internal standard).

  • Process the samples as described for the microsomal assay (vortex, centrifuge, collect supernatant).

Data Analysis: The data analysis is similar to the microsomal stability assay, with the concentration of the parent compound measured over time. The intrinsic clearance is typically expressed as µL/min/10^6 cells.[14]

Sources

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• 12. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
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• 14. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 15. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - HK [thermofisher.com]

Protocols & Analytical Methods

Application Note: Reductive Amination of 3-Fluoroaniline and Pyridine-4-Carboxaldehyde

This Application Note provides a comprehensive, field-validated protocol for the reductive amination of 3-fluoroaniline with pyridine-4-carboxaldehyde . This specific transformation couples an electron-deficient aniline with a heterocyclic aldehyde, a scaffold frequently encountered in kinase inhibitors and GPCR ligands.[1]

[1]

Abstract

The synthesis of N-(pyridin-4-ylmethyl)-3-fluoroaniline presents a specific challenge in reductive amination: the coupling of a weakly nucleophilic amine (3-fluoroaniline, pKa ~3.[1]5) with a basic, electron-deficient aldehyde.[1] Standard catalytic hydrogenation methods often result in pyridine ring reduction or poisoning of the catalyst. This protocol utilizes Sodium Triacetoxyborohydride (STAB) in 1,2-Dichloroethane (DCE) with Acetic Acid (AcOH) promotion. This system ensures selective reduction of the intermediate iminium species without reducing the aldehyde or the pyridine ring, providing high yields (>85%) with minimal bis-alkylation.

Chemical Context & Mechanism[1][2][3][4][5][6][7][8]

The Challenge

• 3-Fluoroaniline: The fluorine atom at the meta-position withdraws electron density inductively, significantly lowering the nucleophilicity of the amine nitrogen compared to aniline.[2] This slows the initial attack on the carbonyl.

• Pyridine-4-carboxaldehyde: While reactive, this aldehyde is prone to hydration and Cannizzaro disproportionation if conditions are too basic.[1]

• Selectivity: The key is to drive the equilibrium toward the iminium ion (the species reduced by STAB) while minimizing the reduction of the free aldehyde (which leads to the alcohol byproduct).

Mechanistic Pathway

The reaction proceeds via the formation of a hemiaminal, followed by acid-catalyzed dehydration to the iminium ion. STAB is a mild hydride donor that selectively reduces the protonated iminium ion much faster than it reduces the neutral aldehyde.

Figure 1: Mechanistic pathway highlighting the critical role of acid catalysis in activating the imine for reduction.

Standard Operating Protocol (SOP)

Reagents & Materials

Reagent	Equiv.[1][3][4][5]	Role	Notes
Pyridine-4-carboxaldehyde	1.0	Electrophile	Check for absence of benzoic acid ppt (oxidation).
3-Fluoroaniline	1.0 - 1.1	Nucleophile	Slight excess minimizes aldehyde reduction.[1]
Sodium Triacetoxyborohydride (STAB)	1.4 - 1.5	Reductant	Moisture sensitive; weigh quickly.[1]
Acetic Acid (Glacial)	1.0 - 2.0	Catalyst	Essential for imine formation.[1]
1,2-Dichloroethane (DCE)	Solvent	0.2 M Conc.[1]	Preferred over DCM for reaction rate.[1]

Step-by-Step Procedure

Phase 1: Pre-Activation (Imine Formation)

• Charge: In a dry reaction vial equipped with a stir bar, dissolve Pyridine-4-carboxaldehyde (1.0 equiv) and 3-Fluoroaniline (1.05 equiv) in anhydrous DCE (concentration ~0.2 M).

• Activate: Add Acetic Acid (1.0 equiv).

• Equilibrate: Stir at Room Temperature (RT) for 30–60 minutes .

  • Why? This allows the "unfavorable" equilibrium of the weak nucleophile to establish a concentration of imine/iminium before the reducing agent is introduced.

Phase 2: Reduction[6]

• Addition: Add STAB (1.5 equiv) in a single portion.

  • Note: Mild effervescence may occur.[1]

• Reaction: Stir at RT under nitrogen/argon atmosphere.

• Monitoring: Monitor by LC-MS or TLC after 2 hours.

  • Target: Disappearance of aldehyde (limiting reagent) and appearance of product mass [M+H]+ = 203.

  • Typical Time: 2 to 16 hours.[1] (Electron-deficient amines may require overnight stirring).[1]

Phase 3: Workup & Isolation[1][3]

• Quench: Quench the reaction by adding saturated aqueous NaHCO3 (equal volume to solvent). Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Extract the aqueous layer with DCM (x3).[1]

  • Note: The product is a base.[1][7] Ensure the aqueous layer pH is >8 to keep the amine deprotonated and in the organic phase.

• Wash: Wash combined organics with brine, dry over Na2SO4, filter, and concentrate in vacuo.

Purification Strategy

Given the basic nature of both the pyridine ring and the secondary amine product, purification requires care to avoid streaking on silica.

Method A: Flash Chromatography (Standard)

• Stationary Phase: Silica Gel.[1]

• Mobile Phase: DCM : Methanol (98:2 to 95:5).[1]

• Modifier: Add 1% Triethylamine (TEA) or 1% NH4OH to the mobile phase.[1] This neutralizes acidic sites on the silica and prevents the pyridine product from sticking.

Method B: SCX Cartridge (High Throughput/Clean)

For small scale (<500 mg) or parallel synthesis, Strong Cation Exchange (SCX) is superior.

• Load: Dissolve crude residue in MeOH/DCM (1:1) and load onto a pre-conditioned SCX cartridge.

• Wash: Flush with MeOH (3 column volumes). This removes non-basic impurities (residual aldehyde, neutral byproducts).

• Elute: Elute the product with 2M NH3 in Methanol .

• Finish: Concentrate the ammoniacal eluent to yield the clean free base.

Figure 2: Operational workflow for the reductive amination process.[1]

Troubleshooting & Critical Parameters

Observation	Root Cause	Corrective Action
Low Conversion	Weak nucleophilicity of 3-fluoroaniline.[1]	Increase AcOH to 2.0 equiv. Ensure pre-stir time is >1 hour.
Aldehyde Reduction (Alcohol formation)	STAB reducing aldehyde before imine forms.[1]	Do not mix STAB and aldehyde before amine.[1] Ensure Phase 1 (Pre-activation) is followed.[1]
Bis-alkylation	Reaction of product with excess aldehyde.[1]	Keep Stoichiometry 1:1. Use a slight excess of amine, not aldehyde.[1]
Product stuck on column	Interaction with acidic silica.[1]	Use amine-functionalized silica or add 1% TEA/NH3 to eluent.[1]

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849–3862. Link

• Pletz, J., et al. "A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines."[1] Synthesis, vol. 48, no. 08, 2016, pp. 1195-1215. Link

• Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent."[1] Journal of the American Chemical Society, vol. 93, no. 12, 1971, pp. 2897–2904. Link

Sources

• 1. 3-Fluoroaniline | C6H6FN | CID 9742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Purification of Aniline - Chempedia - LookChem [lookchem.com]
• 6. CN106518753A - Preparation method for 4-pyridinecarboxaldehyde - Google Patents [patents.google.com]
• 7. quora.com [quora.com]

Application Note: Optimized Synthesis of 3-Fluoro-N-(pyridin-4-ylmethyl)aniline via Reductive Amination

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of 3-fluoro-N-(pyridin-4-ylmethyl)aniline , a critical pharmacophore found in Type II kinase inhibitors (e.g., VEGFR/PDGFR targets). While direct alkylation of anilines with alkyl halides often leads to over-alkylation (tertiary amines), this guide utilizes Reductive Amination mediated by Sodium Triacetoxyborohydride (STAB). This method ensures mono-alkylation selectivity, mild reaction conditions, and high functional group tolerance.

Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Retrosynthetic Strategy & Route Selection

The target molecule contains a secondary amine linking an electron-deficient aniline to a pyridine ring. We select Route A (Reductive Amination) over Route B (Direct Alkylation) or Route C (Amide Reduction) due to superior chemoselectivity and operational simplicity.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the aniline and pyridine fragments.

Experimental Protocol

Reagents & Stoichiometry

Note: 3-Fluoroaniline is slightly deactivated due to the electron-withdrawing fluorine atom. A slight excess of the aldehyde and the use of Acetic Acid (AcOH) as a catalyst are recommended to drive imine formation.

Reagent	MW ( g/mol )	Equiv.[1][2]	Amount (Example)	Role
3-Fluoroaniline	111.12	1.0	555 mg (5.0 mmol)	Nucleophile
Isonicotinaldehyde	107.11	1.1	589 mg (5.5 mmol)	Electrophile
NaBH(OAc)₃ (STAB)	211.94	1.5	1.59 g (7.5 mmol)	Reducing Agent
Acetic Acid (AcOH)	60.05	1.0	300 µL (5.0 mmol)	Catalyst
1,2-Dichloroethane (DCE)	98.96	-	25 mL (0.2 M)	Solvent

Step-by-Step Methodology

Phase 1: Imine Formation (The "Induction" Period)

• Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Add 3-Fluoroaniline (1.0 eq) and Isonicotinaldehyde (1.1 eq) to the flask.

• Solvent Addition: Add anhydrous DCE (25 mL).

  • Expert Insight: DCE is preferred over DCM or THF for STAB reactions as it accelerates the reaction rate and maintains STAB solubility without rapid decomposition [1].

• Catalysis: Add Acetic Acid (1.0 eq).

• Equilibration: Stir at room temperature (20–25 °C) for 30–60 minutes .

  • Why? This allows the formation of the imine/iminium species before the reducing agent is added. Adding STAB too early can result in direct reduction of the aldehyde to the alcohol (pyridin-4-ylmethanol), a difficult-to-separate impurity.

Phase 2: Selective Reduction

• Addition: Cool the mixture slightly to 0 °C (optional, but recommended to control exotherm). Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and stir at room temperature under nitrogen.

• Monitoring: Monitor by TLC or LCMS after 2 hours.

  • TLC System: 5% MeOH in DCM.

  • Visualization: UV (254 nm) and Ninhydrin stain (secondary amines turn faint orange/brown).

  • Target: Disappearance of 3-fluoroaniline.

Phase 3: Workup (Critical for Pyridines)

• Quench: Once complete (typically 3–16 hours), quench by slowly adding saturated aqueous NaHCO₃ (20 mL). Stir vigorously for 15 minutes.

  • Caution: Gas evolution (CO₂) will occur.

  • Chemistry: The vigorous stir breaks up Boron-Nitrogen complexes that can trap the product.

• Extraction: Transfer to a separatory funnel. Extract with DCM (3 x 20 mL).

• Washing: Wash combined organics with Brine (1 x 20 mL).

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude yellow oil.

Mechanism of Action

Understanding the mechanism ensures troubleshooting capability. The reaction proceeds via an in situ iminium ion, which is reduced faster than the parent aldehyde.

Figure 2: Mechanistic pathway. The iminium ion (Step 3) is the electrophilic species reduced by the acetoxyborohydride.

Purification & Characterization

Flash Chromatography

Pyridines can streak on silica gel due to interaction with acidic silanols.

• Stationary Phase: Silica Gel (40–63 µm).

• Mobile Phase: Gradient of 0% → 10% MeOH in DCM.

• Additive: If streaking occurs, add 1% Triethylamine (TEA) or 1% NH₄OH to the mobile phase to deactivate silica.

Expected Analytical Data

• ¹H NMR (400 MHz, CDCl₃):

  • Pyridine Ring: Two doublets (AA'BB' system) at ~8.5 ppm (2H) and ~7.3 ppm (2H).

  • Methylene Bridge: A singlet (or doublet if coupling to NH) at ~4.4 ppm (2H).

  • Aniline Ring: Multiplet at 6.3–7.1 ppm (4H) showing characteristic F-coupling.

  • Amine Proton: Broad singlet at ~4.0–4.5 ppm (1H, exchangeable).

• ¹⁹F NMR: Single peak around -110 to -115 ppm.

• MS (ESI): [M+H]⁺ = 203.1.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion	Iminium formation is slow.	Increase AcOH to 2.0 eq; add molecular sieves (4Å) to remove water.
Alcohol Impurity	Direct reduction of aldehyde.	Ensure 60 min "induction period" before adding STAB. Add STAB slower.
Bis-alkylation	Over-reaction.	Ensure 3-fluoroaniline is not in large excess? Actually, bis-alkylation is rare with STAB + secondary aniline formation due to steric hindrance, but if observed, use slight excess of amine (1.2 eq).
Low Yield (Workup)	Product stuck in aqueous phase.	Pyridines are amphoteric. Ensure aqueous layer is pH > 9 during extraction. Use CHCl₃/Isopropanol (3:1) for extraction if product is polar.

Safety & Hazards (E-E-A-T)

• 3-Fluoroaniline: Toxic if swallowed (H301), toxic in contact with skin (H311).[3] Wear double nitrile gloves and work in a fume hood [2].

• Sodium Triacetoxyborohydride: Reacts with water/acid to release hydrogen gas (flammable) and acetic acid. Quench slowly.

• Pyridine Derivatives: Potential neurotoxins. Handle with care.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4][5][6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][7] Studies on Direct and Indirect Reductive Amination Procedures.[4][5][7] The Journal of Organic Chemistry, 61(11), 3849–3862.[5][6][7]

• PubChem.[8] (n.d.). 3-Fluoroaniline Compound Summary. National Library of Medicine.

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[8] (Reference for General Reductive Amination Mechanisms).

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• 3. 3-Fluoroaniline | 372-19-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
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• 8. 3-Fluoroaniline | C6H6FN | CID 9742 - PubChem [pubchem.ncbi.nlm.nih.gov]

Handling and storage precautions for 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Application Notes & Protocols for 3-fluoro-N-(pyridin-4-ylmethyl)aniline

A Guide to Safe Handling, Storage, and Use for Research & Development

Disclaimer: This document is intended for informational purposes for researchers, scientists, and drug development professionals. It synthesizes data from structurally related compounds due to the absence of a specific Safety Data Sheet (SDS) for 3-fluoro-N-(pyridin-4-ylmethyl)aniline. All laboratory work should be conducted by trained personnel and preceded by a thorough, institution-specific risk assessment.

Introduction and Scientific Context

3-fluoro-N-(pyridin-4-ylmethyl)aniline is a substituted aniline derivative of interest in medicinal chemistry and materials science. Its structure combines three key chemical motifs: a fluorinated aniline ring, a secondary amine linker, and a pyridine heterocycle. This unique combination necessitates a careful and informed approach to its handling and storage, as the compound's reactivity and hazard profile are influenced by each of these components.

• Fluorinated Aniline Core: Aromatic amines are a well-documented class of compounds with potential for toxicity, including skin and eye irritation.[1][2][3] The fluorine substituent can influence the compound's electronic properties and metabolic pathways, and introduces the risk of releasing hazardous decomposition products like hydrogen fluoride under fire conditions.[2]

• Pyridine Moiety: The pyridine group imparts basicity and can react with acids. Pyridine and its derivatives are often flammable and require storage away from ignition sources.[4]

• Secondary Amine Linker: The secondary amine is a reactive site and contributes to the compound's overall chemical properties.

This guide provides a comprehensive framework for mitigating risks by synthesizing safety data from analogous structures, including various fluoroanilines and pyridine derivatives.[1][2][4][5]

Predicted Physicochemical Properties & GHS Hazard Classification

Predicted Properties

Property	Anticipated Value/Observation	Rationale / Source Analogue
Physical State	Solid (powder or crystals)	Based on 3-Fluoro-4-morpholinoaniline[6] and 3-Fluoro-4-(4-methylpiperazin-1-yl)aniline.
Molecular Formula	C₁₂H₁₁FN₂	-
Molecular Weight	202.23 g/mol	Based on (4-Fluoro-phenyl)-pyridin-3-ylmethyl-amine.[7]
Color	Off-white to yellow or brown	Common for aniline derivatives.
Solubility	Likely soluble in organic solvents. Limited solubility in water.	General property of similar organic compounds.
Stability	Stable under recommended storage conditions. May be sensitive to light and air.	Based on general stability of anilines and pyridines.[2][8]

Anticipated GHS Hazard Classification

The following classification is extrapolated from hazards associated with fluoroanilines and aromatic amines.[1][2][5][8][9][10]

Pictogram	Signal Word	Hazard Class & Statement
	Danger	Acute Toxicity, Oral (Category 3/4): H301/H302 - Toxic or Harmful if swallowed.[2][9] Acute Toxicity, Dermal (Category 2/3): H310/H311 - Fatal or Toxic in contact with skin.[9] Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][8] Serious Eye Damage/Irritation (Category 1/2A): H318/H319 - Causes serious eye damage or irritation.[1][2][8] Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1][2][8] Specific Target Organ Toxicity - Repeated Exposure (Category 2): May cause damage to organs through prolonged or repeated exposure.[5]

Safe Handling Protocols

A multi-layered approach encompassing engineering controls, personal protective equipment, and strict hygiene practices is mandatory.

Engineering Controls: The Primary Barrier

• Chemical Fume Hood: All weighing, transferring, and handling of 3-fluoro-N-(pyridin-4-ylmethyl)aniline must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[1][9]

• Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and exhausted safely.[1][4]

Personal Protective Equipment (PPE): The Last Line of Defense

Proper PPE is essential to prevent dermal, ocular, and respiratory exposure. The rationale for each selection is critical for ensuring compliance and safety.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves. Inspect for tears or holes before each use. Change gloves immediately if contaminated.[1][2]	Aromatic amines can be absorbed through the skin.[3] Nitrile and neoprene offer good chemical resistance to a range of organic compounds.
Eye/Face Protection	Tightly fitting safety goggles with side shields, or a full-face shield.[1][2]	Protects against splashes and airborne particles. A face shield is recommended when handling larger quantities or when there is a significant splash risk.
Skin & Body Protection	Flame-resistant laboratory coat, long pants, and closed-toe shoes.[1][11]	Prevents accidental skin contact. Flame-resistant material is prudent given the potential flammability of the pyridine moiety.
Respiratory Protection	Not typically required if work is performed within a certified fume hood. For spill cleanup or in case of ventilation failure, use an air-purifying respirator with appropriate cartridges (e.g., OV/AG/P99).[8]	Provides protection against inhalation of harmful dusts or vapors in non-standard situations.

Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling the compound from receipt to disposal.

Caption: Safe Handling & Disposal Workflow.

Hygiene Practices

• Avoid eating, drinking, or smoking in laboratory areas.[1][10]

• Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[2]

• Remove contaminated clothing immediately and wash before reuse.[9]

Storage and Stability

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous situations.

Recommended Storage Conditions

• Temperature: Store in a cool, dry, well-ventilated place at room temperature.[1][12]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from air and moisture.[12][13]

• Container: Keep the container tightly closed and properly labeled.[1][9]

• Light: Protect from direct sunlight and other sources of UV light.[14]

• Security: Store in a locked cabinet or an area accessible only to authorized personnel.

Incompatible Materials and Decomposition

Contact with incompatible materials can lead to vigorous reactions or decomposition.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid chlorides, acid anhydrides, and chloroformates.[2][5][8]

• Hazardous Decomposition Products: Thermal decomposition, especially during a fire, can produce toxic gases and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride (HF).[2][5]

Chemical Incompatibility Chart

Caption: Key Chemical Incompatibilities.

Emergency Procedures

Immediate and appropriate action is vital in the event of exposure or a spill.

First Aid Measures

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2][9]

• Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[2][9][10]

• Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][8]

Spill and Leak Response

• Evacuate: Evacuate non-essential personnel from the area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[2]

• Cleanup: Wearing full PPE, absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the material using non-sparking tools and place it in a suitable, closed container for disposal.[2][8]

• Decontaminate: Clean the spill area thoroughly.

Disposal Considerations

• This material and its container must be disposed of as hazardous waste.

• Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]

• Do not allow the material to enter drains or the environment.[8] All disposal practices must comply with local, state, and federal regulations.

References

• Capot Chemical. (2013). Material Safety Data Sheet for 3-Fluoro-4-methylaniline. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Safety Data Sheet for 3-Fluoro-4-methylaniline. Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoro-4-methylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Retrieved from [Link]

• Serviapuestas. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

• PubChemLite. (n.d.). 4-fluoro-3-(pyridin-4-yl)aniline. Retrieved from [Link]

• ACS Chemical Health & Safety. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Princeton University. (n.d.). Safety Information Sheet: Fluorine. Retrieved from [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

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• 6. downloads.ossila.com [downloads.ossila.com]
• 7. (4-Fluoro-phenyl)-pyridin-3-ylmethyl-amine | CymitQuimica [cymitquimica.com]
• 8. capotchem.com [capotchem.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
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• 12. 27692-74-6|4-(Pyridin-4-ylmethyl)aniline|BLD Pharm [bldpharm.com]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Welcome to the technical support guide for the purification of 3-fluoro-N-(pyridin-4-ylmethyl)aniline. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this important synthetic intermediate. The unique structure of this molecule, combining a fluoroaniline head with a basic pyridine tail, presents specific challenges that require carefully considered purification strategies. This guide provides in-depth, field-proven insights, troubleshooting advice, and detailed protocols to help you achieve high purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 3-fluoro-N-(pyridin-4-ylmethyl)aniline?

A1: The main challenges stem from its hybrid structure. The pyridine nitrogen atom is basic, which can lead to significant peak tailing during silica gel column chromatography due to strong interactions with the acidic silica surface. The aniline moiety is susceptible to oxidation, which can cause discoloration of the sample. Furthermore, common synthetic routes like reductive amination can introduce impurities that are structurally similar to the product, complicating separation.[1]

Q2: My crude product is a dark oil or brown solid. What causes this discoloration and how can I fix it?

A2: Discoloration is typically due to the oxidation of the aniline functional group or the presence of high-molecular-weight polymeric impurities formed during the reaction. Purification by column chromatography, often preceded by a work-up that includes a wash with a mild reducing agent solution (e.g., sodium bisulfite), can remove these colored impurities. In some cases, a charcoal treatment during recrystallization can also be effective. The yellow or brown color of crude pyridine compounds is a common issue that can often be resolved by distillation or chromatography.[1]

Q3: What are the most likely impurities I should expect from a reductive amination synthesis?

A3: Reductive amination between 3-fluoroaniline and pyridine-4-carboxaldehyde is a common synthetic route. Key impurities to anticipate include:

• Unreacted Starting Materials: 3-fluoroaniline and pyridine-4-carboxaldehyde.

• Over-alkylation Product: The tertiary amine, 3-fluoro-N,N-bis(pyridin-4-ylmethyl)aniline, is a common side product when reacting primary amines.[2]

• Aldehyde Impurities: The pyridine-4-carboxaldehyde starting material may contain the corresponding carboxylic acid (isonicotinic acid) due to oxidation.

• Reducing Agent Byproducts: Borate salts (from NaBH₄, NaBH(OAc)₃) or cyanoborohydride byproducts, which are typically removed during the aqueous work-up.[3][4]

Q4: Is an acidic wash recommended to remove basic impurities?

A4: An acidic wash must be approached with caution. While a dilute acid wash (e.g., 1M HCl) is effective for removing unreacted 3-fluoroaniline, it will also protonate your desired product, 3-fluoro-N-(pyridin-4-ylmethyl)aniline, partitioning it into the aqueous layer. This technique is therefore not suitable for purifying the product in the organic phase. However, it can be used to extract the product into an aqueous phase, leaving non-basic impurities behind, followed by re-basification and extraction back into an organic solvent. A wash with aqueous copper(II) sulfate solution is an alternative that can selectively complex with pyridine-containing compounds to help remove them from an organic solution.[5][6]

Purification Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Problem	Probable Cause(s)	Recommended Solution(s)
Severe Peak Tailing in Column Chromatography	The basic pyridine nitrogen is interacting strongly with acidic silanol groups on the silica gel surface.	1. Add a Basic Modifier: Add 0.5-1% triethylamine or ammonia (as a 7N solution in methanol) to your eluent system. This neutralizes the acidic sites on the silica. 2. Use a Different Stationary Phase: Consider using neutral or basic alumina, or a C18 reversed-phase column if the compound is sufficiently non-polar.
No Crystals Form Upon Cooling (Recrystallization)	1. The solution is not sufficiently supersaturated (too much solvent was used).[7] 2. Nucleation is inhibited.[7] 3. The compound may be an oil at the given temperature.	1. Concentrate the Solution: Gently evaporate some of the solvent under reduced pressure and attempt to cool again.[7] 2. Induce Nucleation: Scratch the inside of the flask with a glass rod or add a "seed" crystal of the pure compound. 3. Change Solvent System: Switch to an anti-solvent addition method. Dissolve the compound in a good solvent (e.g., methanol) and slowly add a poor solvent (e.g., water or hexane) until turbidity persists.
Product "Oils Out" During Recrystallization	The boiling point of the solvent is higher than the melting point of the compound, or the solution is too highly supersaturated.[8]	1. Re-dissolve and Cool Slowly: Add a small amount of additional hot solvent to dissolve the oil, then allow the solution to cool much more slowly. Using an insulated container can help.[8] 2. Lower the Temperature: Ensure you are well below the compound's melting point before inducing crystallization.
Product Purity Decreases After Sitting in Solution	The aniline moiety is being oxidized by atmospheric oxygen, which can be accelerated by light or trace metal impurities.	1. Work Quickly: Do not leave the compound in solution for extended periods. 2. Use an Inert Atmosphere: If possible, conduct purification steps under an inert atmosphere like nitrogen or argon, especially when heating solutions. 3. Store Properly: Store the final, purified compound as a solid in a dark, cool place, preferably under an inert atmosphere.

Experimental Protocols & Workflows

General Purification Workflow

The purification strategy typically involves an initial aqueous work-up to remove inorganic salts and highly polar impurities, followed by a primary purification step like column chromatography, and a final polishing step such as recrystallization.

Caption: General workflow for the purification of 3-fluoro-N-(pyridin-4-ylmethyl)aniline.

Protocol 1: Flash Column Chromatography

This is the most common and effective method for primary purification to separate the target compound from starting materials and byproducts.

1. Preparation:

• Dry the crude product onto a small amount of silica gel ("dry loading") to ensure a narrow band upon loading onto the column.
• Prepare the column by packing silica gel in the chosen eluent system.

2. Eluent System Selection:

• The polarity of this compound requires a moderately polar eluent system. A good starting point is a gradient of ethyl acetate in hexanes or dichloromethane (DCM) in methanol.
• Crucially, add 0.5-1% triethylamine (Et₃N) to the eluent mixture to prevent peak tailing.
• Example Eluent Systems:
• Hexane / Ethyl Acetate (e.g., starting with 70:30 and grading to 50:50) + 1% Et₃N
• Dichloromethane / Methanol (e.g., starting with 99:1 and grading to 95:5) + 0.5% Et₃N

3. Execution:

• Carefully load the dry-loaded crude product onto the top of the column.
• Run the column, collecting fractions.
• Monitor the fractions by Thin Layer Chromatography (TLC), staining with an appropriate stain (e.g., potassium permanganate or UV light).
• Combine the fractions containing the pure product.
• Evaporate the solvent under reduced pressure to yield the purified product.

start [label="Start: Tailing Observed on TLC?"]; decision [label="Add 0.5-1% Et3N\nto Eluent?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; yes [label="Yes"]; no [label="No (Not Recommended)"];

run_col [label="Run Column with\nModified Eluent"]; bad_sep [label="Poor Separation/\nTailing Persists"]; good_sep [label="Good Separation", fillcolor="#E6F4EA", fontcolor="#202124"];

start -> decision; decision -> yes [xlabel="Basic Compound"]; decision -> no [xlabel="Neutral Compound"]; yes -> run_col; no -> bad_sep; run_col -> good_sep; }

Caption: Decision process for mitigating peak tailing in column chromatography.

Protocol 2: Recrystallization

Recrystallization is an excellent technique for obtaining a high-purity, crystalline final product after initial purification by chromatography.

1. Solvent Screening:

• The key is to find a solvent or solvent pair where the compound is soluble when hot but poorly soluble when cold.[9]
• Test small amounts of the compound in various solvents at room temperature and with heating.

Solvent System	Type	Rationale
Isopropanol or Ethanol	Single Solvent	The molecule's polarity and hydrogen bonding capability suggest good solubility in hot alcohols, with reduced solubility upon cooling.
Toluene / Heptane	Mixed (Anti-Solvent)	Dissolve in minimal hot toluene (good solvent) and slowly add heptane (anti-solvent) until turbidity appears, then clarify with a drop of toluene and cool.
Ethanol / Water	Mixed (Anti-Solvent)	Similar to above, using ethanol as the good solvent and water as the anti-solvent.[8]

2. Step-by-Step Procedure (Slow Cooling Method):

• Dissolution: In a flask, dissolve the purified compound in the minimum amount of boiling solvent (e.g., isopropanol).
• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel.
• Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, high-purity crystals.[7]
• Chilling: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize the yield of crystals.
• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.
• Drying: Dry the crystals under vacuum to remove all residual solvent.

References

• BenchChem Technical Support Team. (2025).
• Reddit r/Chempros. (2025).
• Chemistry Stack Exchange. (2017). How to remove pyridine from Reaction mixture containing chiral molecule with diacetal protection group?
• Google Patents. (2010).
• BenchChem. (2025). Solubility of 3-Methyl-4-(pyridin-4-yl)aniline in Organic Solvents: An In-depth Technical Guide.
• ResearchGate. (2014).
• BenchChem. (2025). Technical Support Center: Synthesis of 3-Methyl-4-(pyridin-4-yl)aniline.
• Santa Cruz Biotechnology. 4-fluoro-N-(pyridin-3-ylmethyl)aniline.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 3-Methyl-4-(pyridin-4-yl)
• Scribd. Reductive Amination of Carbonyl Compounds With Borohydride and Boran.
• Wikipedia.
• LookChem. 4-Fluoro-3-methylaniline.
• Wiley-VCH. N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III)
• PubChemLite. 4-fluoro-3-(pyridin-4-yl)aniline.
• BenchChem. (2025). Application Notes and Protocols: Synthesis and Mechanism of 3-Methyl-4-(pyridin-4-yl)aniline.
• Google Patents. (2016). CN105622426A - Preparation method of 4-fluoro -N-methyl-3-nitroaniline.
• PubChem. 3-Fluoro-4-methylaniline.
• ResearchGate. (2022).
• Master Organic Chemistry. (2017).
• BenchChem. (2025). Technical Support Center: Crystallization of 3-Methyl-4-(pyridin-4-yl)aniline.
• Synple Chem.
• Google Patents. (2010). CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine.
• Scribd.
• ACS GCI Pharmaceutical Roundtable.
• Wiley-VCH.
• BenchChem. (2025). Technical Support Center: Recrystallization of 3-Methyl-4-(pyridin-4-yl)aniline.

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• 9. scribd.com [scribd.com]

Overcoming side reactions in 3-fluoroaniline reductive amination

Welcome to the technical support guide for overcoming challenges in the reductive amination of 3-fluoroaniline. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this critical transformation. Here, we address common side reactions and provide in-depth, field-proven troubleshooting strategies in a direct question-and-answer format.

Introduction: The Challenge of 3-Fluoroaniline

Reductive amination is a cornerstone of amine synthesis, valued for its efficiency and broad applicability.[1][2] The reaction typically proceeds through the condensation of an amine and a carbonyl compound to form an imine or iminium ion, which is then reduced in situ to the desired amine.[3][4]

However, 3-fluoroaniline, a common building block in pharmaceutical development, introduces specific challenges. Its electronic properties and the reactivity of the C-F bond necessitate careful optimization to prevent the formation of undesired byproducts. This guide provides the mechanistic insights and practical protocols required to navigate these complexities.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing significant over-alkylation, resulting in a tertiary amine byproduct. How can I improve selectivity for the desired secondary amine?

A1: Over-alkylation is a frequent issue in reductive aminations, especially when the secondary amine product is more nucleophilic than the starting primary amine.[4][5] This side reaction occurs when the newly formed secondary amine competes with the starting 3-fluoroaniline and reacts with another molecule of the carbonyl compound.

Core Mechanism of Over-Alkylation:

The desired secondary amine product can itself react with the aldehyde/ketone to form a new iminium ion, which is then reduced to an undesired tertiary amine. This pathway is often competitive and can be difficult to control in a one-pot direct amination.

Caption: Reaction pathways for desired secondary amine and tertiary amine byproduct.

Troubleshooting Strategies:

• Stoichiometric Control: Using a slight excess of the amine (e.g., 1.1 to 1.5 equivalents of 3-fluoroaniline relative to the carbonyl compound) can suppress dialkylation by ensuring the carbonyl is consumed before significant reaction with the product can occur.[6]

• Slow Addition of the Carbonyl: Adding the aldehyde or ketone slowly to the reaction mixture containing the amine and reducing agent maintains a low concentration of the carbonyl, favoring the reaction with the more abundant primary amine.

• Adopt a Stepwise (Indirect) Procedure: The most robust method to prevent over-alkylation is to separate the imine formation and reduction steps.[6][7] This ensures no excess carbonyl is present when the secondary amine is formed.

Protocol 1: Stepwise Reductive Amination to Prevent Over-alkylation

• Imine Formation:

  • In a round-bottom flask, dissolve 3-fluoroaniline (1.0 equiv.) and the carbonyl compound (0.95 equiv.) in a suitable solvent (e.g., methanol or toluene).

  • Add a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, or set up a Dean-Stark apparatus if using toluene to remove water and drive the equilibrium towards the imine.[1]

  • Stir the reaction at room temperature or with gentle heating until analysis (TLC, GC-MS) shows complete consumption of the limiting carbonyl reagent.

• Work-up (Optional but Recommended):

  • Filter off the dehydrating agent.

  • Evaporate the solvent under reduced pressure to isolate the crude imine.

• Reduction:

  • Dissolve the crude imine in a fresh solvent (e.g., methanol, THF).

  • Cool the solution in an ice bath (0 °C).

  • Add the reducing agent (e.g., sodium borohydride) portion-wise, monitoring for gas evolution.

  • Allow the reaction to warm to room temperature and stir until the imine is fully consumed.

  • Proceed with standard aqueous work-up.

Q2: My primary side product is the alcohol from the reduction of my carbonyl starting material. How can I favor imine reduction?

A2: This is a classic chemoselectivity challenge where the reducing agent reacts with the starting carbonyl faster than with the intermediate imine/iminium ion.[3] This issue is highly dependent on the choice of reducing agent and the reaction pH.

Troubleshooting Strategies:

• Select a Milder, More Selective Reducing Agent: Standard sodium borohydride (NaBH₄) can readily reduce many aldehydes and ketones.[5] Switching to a bulkier or electronically attenuated borohydride derivative that shows greater selectivity for the protonated iminium ion is the most effective solution.[2]

• Control the Reaction pH: Imine formation is typically favored under mildly acidic conditions (pH 4-6), which also promotes the formation of the highly reactive iminium ion.[5][8] At this pH, the reduction of the iminium ion is much faster than the reduction of the carbonyl group for selective hydrides.[8]

Table 1: Comparison of Common Reducing Agents

Reducing Agent	Chemical Formula	Typical Solvent(s)	Key Advantages & Considerations
Sodium Borohydride	NaBH₄	Methanol, Ethanol	Inexpensive, powerful. Prone to reducing aldehydes/ketones. Best for stepwise procedures.[9]
Sodium Cyanoborohydride	NaBH₃CN	Methanol, THF	Highly selective for iminium ions at pH 6-7.[8] Caution: Can release toxic HCN gas under acidic conditions (pH < 4).[3][9]
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	DCE, THF, Acetonitrile	Highly Recommended. Excellent selectivity, non-toxic byproducts, effective for weakly basic anilines.[3][6] Often used with 1-2 equivalents of acetic acid.[4]
Catalytic Hydrogenation	H₂ / Pd, Pt, Ni	Methanol, Ethanol, EtOAc	Economical for large scale.[6] May cause hydrodefluorination of 3-fluoroaniline (see Q3). Requires specialized pressure equipment.[3]

Protocol 2: Direct Reductive Amination using STAB

• To a flask containing 3-fluoroaniline (1.0 equiv.) and the carbonyl compound (1.05 equiv.) in 1,2-dichloroethane (DCE), add glacial acetic acid (1.1 equiv.).

• Stir the mixture for 20-30 minutes at room temperature to allow for initial iminium ion formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 equiv.) portion-wise. The reaction may be mildly exothermic.

• Stir at room temperature for 1-24 hours, monitoring by TLC or LC-MS until the starting materials are consumed.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate to obtain the crude product.

Q3: I'm detecting a hydrodefluorination byproduct (aniline). What conditions favor this side reaction and how can I prevent it?

A3: Hydrodefluorination (HDF), the replacement of a fluorine atom with a hydrogen atom, is a significant concern when working with fluoroaromatic compounds, especially under catalytic hydrogenation conditions.[10] The C-F bond, while strong, can be cleaved by certain transition metal catalysts or under harsh reductive conditions.[11][12]

Caption: Desired reaction versus hydrodefluorination side reaction.

Troubleshooting Strategies:

• Avoid Catalytic Hydrogenation with Palladium: Palladium on carbon (Pd/C) is particularly notorious for causing hydrodehalogenation.[13] If catalytic hydrogenation is necessary, consider alternative catalysts like platinum (Pt/C) or nickel, which may show lower HDF activity, but this must be carefully screened.

• Use Hydride Reducing Agents: The most effective way to prevent HDF is to avoid transition metal catalysts altogether. Hydride-based reagents like NaBH(OAc)₃ (STAB) or NaBH₃CN do not typically facilitate C-F bond cleavage.[6]

• Control Reaction Temperature: Higher temperatures can promote HDF. If using a catalytic method, run the reaction at the lowest effective temperature and hydrogen pressure.

Q4: My reaction mixture is complex, and I suspect byproducts from the self-condensation of my aldehyde/ketone. How can I suppress this?

A4: Aldehydes and some ketones with α-hydrogens can undergo base- or acid-catalyzed self-condensation, most commonly an aldol reaction, to form β-hydroxy carbonyls or α,β-unsaturated carbonyls.[14][15][16] These side reactions consume your starting material and complicate purification.

Troubleshooting Strategies:

• Maintain a Neutral to Mildly Acidic pH: Aldol condensations are often catalyzed by strong bases or acids.[14] Performing the reductive amination under the mildly acidic conditions (pH 5-7) optimal for iminium ion formation and reduction with STAB or NaBH₃CN helps suppress aldol pathways.

• Pre-form the Imine: The most effective method is to use the stepwise protocol described in Q1. By forming the imine first and then removing the unreacted carbonyl and water, you eliminate the possibility of self-condensation during the reduction step.

• Use the Amine as the Limiting Reagent (in specific cases): While this may seem counterintuitive to preventing over-alkylation, if aldol condensation is the primary side reaction and over-alkylation is not observed, using a slight excess of the carbonyl (e.g., 1.1 equivalents) can ensure the amine is consumed quickly, minimizing the time available for the carbonyl to react with itself. This strategy requires careful balancing.

General Troubleshooting Workflow

For a systematic approach to optimizing your 3-fluoroaniline reductive amination, follow this decision-making workflow.

Caption: A decision flowchart for troubleshooting common issues.

References

• Borch, R. F. et al. (1972). The Borch Reaction. J. Org. Chem., 37, 1673. [Link]

• Sivakumar, S. et al. (2002). Reductive alkylation of aniline over copper chromite catalyst: Optimization of reaction condition. Journal of Molecular Catalysis A: Chemical, 181, 265-274. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Ashenhurst, J. (2017). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. [Link]

• Wikipedia. (2023). Reductive amination. Wikipedia. [Link]

• Li, Y., et al. (2025). Amine-Controlled, Transition-Metal-Catalyzed Hydrodefluorination and Defluoroamination of Fluoroarenes with 8-Aminoquinoline as a Directing Group. The Journal of Organic Chemistry. [Link]

• Olson, J. (2016). Response to "I have a trouble in reductive amination...". ResearchGate. [Link]

• Reddit community. (2024). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. r/chemistry. [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Synple Chem. [Link]

• Medley, J. W. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Myers Chem 115 Handout. [Link]

• ACS Green Chemistry Institute. (n.d.). Reductive Amination. ACS GCI Pharmaceutical Roundtable. [Link]

• ResearchGate. (2025). Amine-Controlled, Transition-Metal-Catalyzed Hydrodefluorination and Defluoroamination of Fluoroarenes with 8-Aminoquinoline as a Directing Group | Request PDF. ResearchGate. [Link]

• El-ahmadee, R. S., et al. (2013). Computational study of the hydrodefluorination of fluoroarenes at [Ru(NHC)(PR3)2(CO)(H)2]: predicted scope and regioselectivities. Dalton Transactions, 42(20), 7353-7363. [Link]

• Wang, G., et al. (2020). Catalytic Hydrodefluorination via Oxidative Addition, Ligand Metathesis, and Reductive Elimination at Bi(I)/Bi(III) Centers. Journal of the American Chemical Society, 142(28), 12051–12056. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• Rogue Chem. (2024). Aldehydes & Ketones: Reductive Amination – Generating Amines Using Reducing Agents Like NaBH3CN. YouTube. [Link]

• Wang, H., et al. (2016). [Influence of pH on Kinetics of Anilines Oxidation by Permanganate]. Huan Jing Ke Xue, 37(2), 588-94. [Link]

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• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. [Link]

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Technical Support Center: Optimizing Solvent Selection for 3-fluoro-N-(pyridin-4-ylmethyl)aniline Crystallization

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the crystallization of 3-fluoro-N-(pyridin-4-ylmethyl)aniline. The successful isolation of a crystalline solid with high purity, desired polymorphic form, and optimal particle characteristics is paramount for downstream applications. This document provides a structured approach to solvent selection and troubleshooting common crystallization challenges, grounded in established physicochemical principles and field-proven methodologies.

Disclaimer: Specific experimental data for 3-fluoro-N-(pyridin-4-ylmethyl)aniline is not extensively published. The guidance herein is derived from the compound's structural characteristics and well-established principles of crystallization for small organic molecules, particularly aniline and pyridine derivatives.[1][2][3]

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the crystallization behavior of 3-fluoro-N-(pyridin-4-ylmethyl)aniline.

Q1: What are the key molecular features of 3-fluoro-N-(pyridin-4-ylmethyl)aniline that dictate solvent selection?

A1: The molecule's structure provides critical clues for selecting an appropriate solvent system. Its behavior is governed by a combination of polar and non-polar characteristics:

• Hydrogen Bonding: The secondary amine (-NH-) acts as a hydrogen bond donor, while the pyridine nitrogen and the fluorine atom are hydrogen bond acceptors.[3][4] This suggests that protic solvents (e.g., alcohols) or polar aprotic solvents capable of accepting hydrogen bonds (e.g., acetone, ethyl acetate) will have strong interactions with the molecule.[3]

• Aromatic System: The presence of two aromatic rings (fluorinated aniline and pyridine) allows for π-π stacking interactions, which are crucial for crystal lattice formation.[2] Solvents with aromatic character, like toluene, may promote solubility through similar interactions.

• Dipole Moment: The molecule is polar due to the electronegative fluorine atom and the nitrogen atoms, resulting in a significant dipole moment. Polar solvents are therefore more likely to be effective at dissolving the compound than non-polar solvents like hexanes.[5]

Q2: What is the fundamental principle for choosing an ideal single-solvent system for crystallization?

A2: The cornerstone of a successful cooling crystallization is selecting a solvent that exhibits a steep solubility curve with respect to temperature. The ideal solvent should:

• Completely dissolve the compound at or near its boiling point.

• Exhibit poor solubility for the compound at low temperatures (e.g., room temperature or 0-4 °C).

• Dissolve impurities readily at all temperatures or not at all, allowing for their separation.

• Be chemically inert, not reacting with the compound.

• Have a boiling point that is low enough to be easily removed from the final crystals.

This temperature-dependent solubility allows for the creation of a supersaturated solution upon cooling, which is the driving force for nucleation and crystal growth.[1]

Q3: What are some recommended starting solvents for screening 3-fluoro-N-(pyridin-4-ylmethyl)aniline?

A3: A systematic screening of solvents with diverse polarities and hydrogen bonding capabilities is the most effective empirical approach.[6] The following table provides a list of candidate solvents, categorized by class, for an initial screen.

Solvent Class	Example Solvents	Rationale for Inclusion	Boiling Point (°C)	Polarity Index
Alcohols (Protic)	Methanol, Ethanol, Isopropanol	Strong hydrogen bonding with the solute's N-H and N sites.[3]	65, 78, 82	5.1, 4.3, 3.9
Ketones (Polar Aprotic)	Acetone, Methyl Ethyl Ketone	Good dipole-dipole interactions and H-bond acceptor.[1]	56, 80	5.1, 4.7
Esters (Polar Aprotic)	Ethyl Acetate	Moderate polarity, good balance of solvent properties.[1][7]	77	4.4
Ethers (Polar Aprotic)	Tetrahydrofuran (THF)	Can be a good solvent, but peroxide formation is a risk.	66	4.0
Aromatics (Non-polar)	Toluene	π-π interactions with the solute's aromatic rings.	111	2.4
Nitriles (Polar Aprotic)	Acetonitrile	High polarity, often used in anti-solvent systems.	82	5.8
Halogenated	Dichloromethane	Can be effective but has environmental/safety concerns.	40	3.1

Q4: How do advanced computational models like Hansen Solubility Parameters (HSP) and COSMO-RS aid in solvent selection?

A4: While empirical screening is essential, computational tools can significantly narrow the field of candidate solvents, saving time and resources.[8]

• Hansen Solubility Parameters (HSP): This model deconstructs solubility into three parameters: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[9][10] The principle is that solvents with HSP values similar to the solute are more likely to dissolve it.[11] By determining the HSP of 3-fluoro-N-(pyridin-4-ylmethyl)aniline (either experimentally or through group contribution methods), one can identify solvents that fall within its "solubility sphere."[10][12]

• COSMO-RS (COnductor-like Screening MOdel for Real Solvents): This is a powerful quantum chemistry-based method that predicts thermodynamic properties, including solubility, from the molecular structure alone.[13][14] It can be used to generate a ranked list of solvents based on predicted solubility at different temperatures, making it an invaluable tool for rational solvent selection and screening for solvates or co-crystals.[15][16][17]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems that may be encountered during the crystallization process.

Q1: My compound "oiled out" as a liquid layer instead of forming crystals. What causes this, and how can I prevent it?

A1: "Oiling out" is a liquid-liquid phase separation where the solute separates from the solution as a supersaturated liquid phase rather than a solid crystalline phase.[18] This is a common problem, especially with impure compounds or when cooling a highly concentrated solution too quickly.[19][20]

Causality:

• High Supersaturation: The rate of phase separation is faster than the rate of molecular ordering required for crystal nucleation.[20]

• Depressed Melting Point: The melting point of the solute is lower than the temperature of the solution, often due to the presence of impurities.[19]

• Kinetically Hindered Nucleation: The energy barrier to form an ordered crystal lattice is too high under the current conditions.[18]

Troubleshooting Protocol:

• Re-heat and Dilute: Add more solvent to the mixture, heat until the oil redissolves completely, and then allow it to cool much more slowly.[19]

• Lower the Saturation Temperature: Use a larger volume of solvent initially so that the solution becomes saturated at a lower temperature, closer to or below the compound's melting point.

• Introduce Seed Crystals: Adding a few crystals of the desired solid product to the slightly cooled, saturated solution can bypass the kinetic barrier to nucleation and promote controlled crystal growth.[21]

• Change the Solvent System: Switch to a solvent in which the compound is less soluble, or use an anti-solvent crystallization method. Oiling out is more common in solvent mixtures with very different polarities (e.g., ethanol-hexane).[20]

• Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation sites.[19]

Q2: No crystals have formed even after extended cooling in an ice bath. What should I do next?

A2: The absence of crystal formation indicates that the solution is not sufficiently supersaturated, or that nucleation is inhibited.

Causality:

• Insufficient Concentration: The solution is undersaturated or only marginally saturated at the lower temperature.

• High Nucleation Barrier: The molecules have not overcome the energy barrier to form stable crystal nuclei.

Troubleshooting Protocol:

• Induce Nucleation: First, try scratching the flask or adding seed crystals as described above.[19]

• Reduce Solvent Volume: If nucleation cannot be induced, the solution is likely too dilute. Gently heat the solution and boil off a portion of the solvent to increase the concentration. Then, repeat the slow cooling process.[19]

• Try Slow Evaporation: Transfer the solution to a wide-mouthed flask (like a beaker or crystallization dish), cover it with perforated foil or a watch glass, and allow the solvent to evaporate slowly over several days in a fume hood. This is a gentle method for achieving supersaturation.

• Initiate Anti-Solvent Crystallization: If you have a "good" solvent where the compound is very soluble, try adding a miscible "anti-solvent" in which the compound is insoluble. Add the anti-solvent dropwise to the solution until it becomes persistently cloudy, then add a small amount of the good solvent to clarify it before allowing it to stand.

Q3: The crystallization produced a fine powder or very small needles, which are difficult to filter and dry. How can I grow larger, more well-defined crystals?

A3: The formation of small crystals is typically a result of rapid nucleation, where a large number of crystal nuclei form simultaneously, leaving little solute for subsequent growth.[2]

Causality:

• Rapid Cooling: Cooling the solution too quickly creates a high level of supersaturation, favoring nucleation over crystal growth.

• High Initial Concentration: A very concentrated solution can lead to the same rapid nucleation effect.

Troubleshooting Protocol:

• Decrease the Cooling Rate: This is the most critical factor. After dissolving the compound in the minimum amount of hot solvent, insulate the flask (e.g., by placing it in a warm water bath that cools slowly, or wrapping it in glass wool) to ensure a very gradual temperature drop.

• Reduce Supersaturation: Use a slightly larger volume of solvent so that the solution is less concentrated. This lowers the driving force for nucleation and allows the few nuclei that do form to grow larger.

• Consider Vapor Diffusion: This technique involves placing a small, open vial of the concentrated solute solution inside a larger, sealed jar containing a more volatile anti-solvent. The anti-solvent vapor slowly diffuses into the solute solution, gradually reducing the compound's solubility and promoting the growth of large, high-quality crystals.

Q4: I am concerned about polymorphism. How can I investigate and control the crystalline form?

A4: Polymorphism, the ability of a compound to exist in multiple crystal forms, is a critical concern in pharmaceutical development as different polymorphs can have different stabilities, solubilities, and bioavailabilities.[22] The specific polymorph obtained is often dependent on kinetic and thermodynamic factors during crystallization.[22][23]

Causality:

• Solvent Effects: The solvent can influence which polymorph nucleates and grows, sometimes by stabilizing a particular molecular conformation in solution or through specific interactions at the crystal surface.[5][24][25]

• Thermodynamic vs. Kinetic Control: Rapid crystallization (kinetic control) often yields a metastable polymorph, while slower processes under equilibrium conditions (thermodynamic control) tend to produce the most stable form.[6]

• Temperature and Supersaturation: These are key controlling factors that can dictate which polymorphic form is favored.[26][27]

Screening Protocol:

• Vary Solvents: Crystallize the compound from a wide range of solvents with different polarities and hydrogen bonding characteristics (see Table 2). Each solvent system has the potential to yield a different polymorph.[6]

• Control Crystallization Rate: Perform crystallizations at different cooling rates (fast vs. slow) and by different methods (cooling, evaporation, anti-solvent).

• Slurry Experiments: Stirring a mixture of a solid in a solvent where it is sparingly soluble (a slurry) for an extended period (days to weeks) is a common method to ensure the conversion of any metastable forms to the most thermodynamically stable form at that temperature.[6]

• Characterize Each Batch: Analyze the solid from each experiment using techniques like X-Ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Infrared (IR) Spectroscopy to identify different crystalline forms.

Part 3: Data & Visualization

Table 1: Predicted Physicochemical Properties of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Property	Predicted Value / Inferred Characteristic	Source / Rationale
Molecular Formula	C₁₂H₁₁FN₂	Based on structure
Molecular Weight	202.23 g/mol	Calculated
Appearance	Likely a crystalline solid at room temperature	Common for similar aniline derivatives[28]
Hydrogen Bond Donors	1 (N-H)	Structural analysis
Hydrogen Bond Acceptors	2 (Pyridine-N, Fluoro-F)	Structural analysis[4]
logP (Octanol-Water)	~2.0 - 2.5 (Predicted)	Inferred from similar structures; indicates moderate lipophilicity
pKa (Basic)	~4-5 (Predicted for Pyridine-N), ~3-4 (Predicted for Aniline-N)	Pyridine is typically more basic than aniline; fluorine is electron-withdrawing, reducing aniline basicity.

Diagrams and Workflows

A logical approach to solvent selection and troubleshooting is crucial for efficient process development.

Caption: Decision tree for initial solvent screening.

Caption: Systematic workflow for troubleshooting oiling out.

References

• Kitamura, M. (2004). Controlling Factors and Mechanism of Polymorphic Crystallization. Crystal Growth & Design, 4(6), 1153–1159. [Link]

• Kitamura, M. (2002). Controlling factor of polymorphism in crystallization process. Journal of Crystal Growth, 237-239, 2205-2214. [Link]

• Myerson, A. S., & Krumme, M. (2014). Control of polymorphism in continuous crystallization. MIT DSpace. [Link]

• Threlfall, T. L. (2005). An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals. Journal of Pharmaceutical Sciences, 94(11), 2363-2375. [Link]

• Various Authors. (n.d.). Control of polymorphism, crystal size and habit in pharmaceuticals. Politecnico di Torino. [Link]

• Chen, J., et al. (2011). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology, 35(2). [Link]

• Kitamura, M. (2002). Strategy for control of crystallization of polymorphs. CrystEngComm, 4, 343-351. [Link]

• LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Morissette, S. L., et al. (2012). Specialized Solid Form Screening Techniques. Organic Process Research & Development, 16(10), 1645-1655. [Link]

• Ooshima, H., et al. (2006). Development of Crystallization Processes Using the COSMO-RS Method. Journal of Chemical Engineering of Japan, 39(8), 844-851. [Link]

• Abramov, Y. A., et al. (2012). Rational coformer or solvent selection for pharmaceutical cocrystallization or desolvation. Journal of Pharmaceutical Sciences, 101(10), 3687-3697. [Link]

• Gbabode, G., et al. (2022). Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules. Crystal Growth & Design, 22(12), 7062–7069. [Link]

• Weissbuch, I., et al. (2005). Effect of solvents on the growth morphology of dl-alanine crystals. CrystEngComm, 7, 644-653. [Link]

• Zhang, Y., et al. (2024). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. Crystals, 14(2), 167. [Link]

• Abramov, Y. A., et al. (2012). Rational Coformer or Solvent Selection for Pharmaceutical Cocrystallization or Desolvation. ResearchGate. [Link]

• Various Authors. (2021). The Effect of Solvent on Crystal Growth and Morphology. ResearchGate. [Link]

• Weissbuch, I., & Leiserowitz, L. (2006). A Stereochemical Approach that Demonstrates the Effect of Solvent on the Growth of Polar Crystals: A Perspective. Crystal Growth & Design, 6(3), 633–640. [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Wikipedia. [Link]

• Hansen, C. M. (n.d.). Hansen Solubility Parameters. hansen-solubility.com. [Link]

• Klamt, A., et al. (2015). Solubility prediction, solvate and cocrystal screening as tools for rational crystal engineering. Journal of Pharmacy and Pharmacology, 67(6), 759-773. [Link]

• Lee, H., et al. (2023). Hansen solubility parameter and crystallization priority analysis. ResearchGate. [Link]

• APC. (2020). How to choose a solvent & design a crystallization faster? APC Ltd. [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Mettler Toledo. [Link]

• Soni, R., et al. (2012). Simultaneous polymerization and crystallization of aniline. ResearchGate. [Link]

• Mohammad, M. A., et al. (2011). Hansen solubility parameter as a tool to predict cocrystal formation. International Journal of Pharmaceutics, 407(1-2), 63-71. [Link]

• KiloMentor. (2017). The Problem of Oiling Out in Chemical Process Development. KiloMentor Blog. [Link]

• SCM. (n.d.). COSMO-RS | Thermodynamics & Solubility Prediction Software. Software for Chemistry & Materials. [Link]

• Various Authors. (2018). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. ResearchGate. [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. stevenabbott.co.uk. [Link]

• Barton, B., et al. (2021). Complementary Host Behavior of Fluorenone-Derived Host Compounds during Crystallization Processes from Mixed Anilines. Crystal Growth & Design, 21(11), 6363–6371. [Link]

• Haas, T., et al. (2019). Method for the preparation of aniline or an aniline derivative.

• Dr. GSR. (2021). Preparation of Acetanilide // An Aniline derivative // Organic chemistry lab. YouTube. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. University of Rochester Department of Chemistry. [Link]

• PubChem. (n.d.). 3-Fluoro-4-methylaniline. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). N-(pyridin-4-ylmethyl)aniline. National Center for Biotechnology Information. [Link]

• Begum, A., et al. (2025). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Discover Chemistry, 3(1), 15. [Link]

• Cheméo. (n.d.). Chemical Properties of p-Fluoroaniline (CAS 371-40-4). Cheméo. [Link]

• Reiffenrath, V., et al. (1995). 3-fluoropyridines, process for their preparation, and their use in liquid-crystal mixtures.

• Wang, Y., et al. (2022). The Effect of Solvents on the Crystal Morphology of Pyriproxyfen. Processes, 10(11), 2276. [Link]

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Technical Support Center: Stability &amp; Handling of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Status: Active Last Updated: February 17, 2026 Document ID: TSC-2026-FPA-01

Introduction

Welcome to the Technical Support Center for 3-fluoro-N-(pyridin-4-ylmethyl)aniline . This guide addresses the specific stability challenges associated with this secondary amine scaffold, commonly used as a pharmacophore in kinase inhibitor development (e.g., VEGFR/PDGFR targets).

This molecule contains two distinct aromatic systems—an electron-deficient pyridine and an electron-rich fluoroaniline —linked by a methylene bridge. This structural duality creates unique solubility and stability profiles that often confuse researchers.

Module 1: Oxidative Instability (The "Browning" Effect)

User Issue

"My clear stock solution in DMSO turned brown/yellow after 24 hours at room temperature. Is the compound degraded?"

Technical Diagnosis

Yes, partial degradation has likely occurred. While the fluorine atom at the 3-position provides some electronic stabilization compared to a naked aniline, the secondary amine bridge and the aniline nitrogen remain susceptible to oxidative dehydrogenation and radical coupling.

Mechanism:

• Auto-oxidation: Dissolved oxygen attacks the benzylic methylene position (activated by the adjacent pyridine and aniline), leading to the formation of an imine (Schiff base) intermediate.

• Polymerization: The resulting radical species or imines can undergo oxidative coupling, forming colored oligomers (azo/azoxy species).

Troubleshooting Protocol: Preventing Oxidation

To maintain solution integrity for >2 weeks, follow this strict anaerobic protocol.

Step-by-Step Workflow:

• Solvent Deoxygenation: Do not use "fresh" solvent from the bottle. Sparge DMSO or Ethanol with Argon/Nitrogen for 15 minutes before adding the solid.

• Container Choice: Use amber glass vials with PTFE-lined septa. Avoid clear plastic (polystyrene), which is permeable to O2.

• Additive Stabilization (Optional): For long-term storage (>1 month), add 0.1% w/v Ascorbic Acid or BHT (Butylated hydroxytoluene) as a radical scavenger.

Visualizing the Degradation Pathway

The following diagram illustrates the oxidative stress points on the molecule.

Figure 1: Oxidative degradation pathway leading to solution discoloration.

Module 2: Solubility & Precipitation ("Crashing Out")

User Issue

"The compound dissolves in DMSO but precipitates immediately when added to PBS (pH 7.4) or cell culture media."

Technical Diagnosis

This is a pKa-driven solubility failure .

• Pyridine Nitrogen pKa: ~5.2 (Protonated/Soluble only below pH 5).

• Aniline Nitrogen pKa: ~3.5 (Very weak base).

• Physiological pH (7.4): Both nitrogens are deprotonated (neutral). The molecule is highly lipophilic (LogP ~2.5–3.0) and insoluble in water.[1][2]

Troubleshooting Protocol: Solubilization Strategy

Do not attempt to dissolve the free base directly in aqueous buffers.

Method	Protocol	Suitability
Acidification (Salt Formation)	Dissolve in 0.1M HCl or Methanesulfonic acid (1 eq) to form a salt.	Best for animal studies (IV/IP).
Co-solvent System	Dissolve in 100% DMSO (Stock). Dilute into PBS containing 5-10% Tween-80 or Cyclodextrin (HP-β-CD) .	Best for Cell Culture/In Vitro.
Avoid	Direct dilution into pure PBS or Saline.	Will precipitate immediately.

Logic Flow: Solubility Decision Tree

Figure 2: Solubility behavior based on environmental pH.

Module 3: Solvent Incompatibility (The "Ghost Peak" Issue)

User Issue

"I see extra peaks in my LC-MS (M+12 or M+40) after storing samples in Acetone or DMSO."

Technical Diagnosis

• Acetone/Ketones (M+40): The secondary amine reacts with ketones to form enamines or aminals . Never use acetone or MEK for cleaning glassware intended for this compound.

• DMSO (M+12): "Aged" DMSO contains trace formaldehyde. This reacts with the secondary amine to form a methylated impurity or a hemiaminal.

Solvent Compatibility Matrix

Solvent	Compatibility	Notes
DMSO (Anhydrous)	✅ High	Store at -20°C to prevent formaldehyde formation.
Ethanol/Methanol	✅ Moderate	Good solubility, but prone to evaporation.
Acetone/Ketones	❌ CRITICAL FAIL	Rapid reaction with amine (Schiff base/Enamine).
Chloroform/DCM	⚠️ Caution	Can react slowly over weeks (alkylation).

Module 4: Photostability

User Issue

"Does this compound degrade under UV light in the biosafety cabinet?"

Technical Diagnosis

Yes. The aminopyridine moiety is UV-active. High-intensity UV (254/365 nm) excites the pyridine ring, leading to radical formation at the methylene bridge.

Recommendation:

• Solid State: Store in amber vials or wrap clear vials in aluminum foil.

• In Solution: Limit exposure to biosafety cabinet lights. Turn off hood lights during long incubations.

References

• Mechanism of N-benzylaniline Oxidation: Perkin Transactions 2. Mechanism of the oxidation of N-benzylanilines to benzylideneanilines.

• Solubility of Aminopyridines: Journal of Chemical & Engineering Data. Investigation into Solubility and Solvent Effect of 2-Aminopyridine.

• DMSO/Amine Reactivity (Trace Impurities): Journal of Organic Chemistry. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents. (Discusses Formaldehyde in DMSO).

• Photostability of 4-Aminopyridine Derivatives: Canadian Journal of Hospital Pharmacy. Chemical Stability of 4-Aminopyridine Capsules.

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• 2. Low concentration dimethyl sulfoxide (DMSO) modulates epileptiform synchronization in the 4-aminopyridine in vitro model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

Status: Operational Ticket ID: OX-PREV-SYN-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Diagnostic: The "Invisible" Yield Killer

You are likely accessing this guide because you are experiencing low yields, dark reaction mixtures, or inconsistent stoichiometry in the synthesis of 3-fluoro-N-(pyridin-4-ylmethyl)aniline .

While many researchers suspect the aniline or the reducing agent, the primary failure mode in this specific reductive amination is the auto-oxidation of pyridine-4-carboxaldehyde (isonicotinaldehyde) .

This aldehyde is electronically deficient and highly prone to air oxidation, converting rapidly to isonicotinic acid. This "dead" impurity consumes your base/buffer, disrupts the pH required for imine formation, and ruins the stoichiometry.

The Golden Rule: If your aldehyde is not colorless to pale yellow, do not start the reaction.

The Validated Protocol (The "Golden Path")

Designed for 1-5g scale. Validated for minimal oxidation and C-F bond preservation.

Reagents & Materials

• Amine: 3-Fluoroaniline (1.0 equiv)

• Aldehyde: Pyridine-4-carboxaldehyde (1.0 - 1.1 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous, degassed)

• Catalyst: Glacial Acetic Acid (1.0 equiv)

• Atmosphere: Argon or Nitrogen (Balloon is sufficient)

Step-by-Step Methodology

Phase 1: Pre-Reaction Purification (CRITICAL)

• Diagnosis: Inspect the pyridine-4-carboxaldehyde.[1][2][3][4][5][6] If it is dark brown or contains solids, it contains isonicotinic acid.

• Action:

  • Dissolve the impure aldehyde in EtOAc.

  • Wash rapidly with saturated aqueous NaHCO₃ (removes the acid).

  • Dry the organic layer over MgSO₄, filter, and concentrate.

  • Alternative: Distill under reduced pressure (bp ~72°C at 10 mmHg) if purity is critical.

  • Store under Argon immediately.

Phase 2: Imine Formation (In Situ)

• Flame-dry a round-bottom flask and cool under an Argon stream.

• Add 3-fluoroaniline (1.0 equiv) and purified pyridine-4-carboxaldehyde (1.0 equiv).

• Add DCE (concentration ~0.2 M). Note: DCE promotes faster imine formation than THF.

• Add Acetic Acid (1.0 equiv).

• Stir at Room Temperature (RT) for 30–60 minutes.

  • Checkpoint: Monitor by TLC or LCMS. You should see the disappearance of the aniline and formation of the imine (Schiff base).

Phase 3: The Reduction

• Cool the mixture to 0°C (Ice bath). Cooling minimizes side reactions during the exothermic addition.

• Add Sodium Triacetoxyborohydride (STAB) in 3 portions over 15 minutes.

• Remove ice bath and stir at RT for 4–16 hours.

• Quench: Add saturated aqueous NaHCO₃ slowly (gas evolution will occur).

Phase 4: Isolation

• Extract with DCM (x3).

• Wash combined organics with Brine.

• Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH gradients).

Mechanism & Troubleshooting Logic

The following diagram illustrates the competition between the desired pathway and the oxidation risks.

Figure 1: Reaction network showing the critical "Pre-reaction" oxidation risk of the aldehyde.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield (<40%)	Aldehyde Oxidation: The starting aldehyde was partially converted to acid before you started.	Purify Aldehyde: Wash with NaHCO₃ or distill immediately before use.
No Reaction	pH Mismatch: The system is too basic (no acid catalyst) or too acidic (protonating the amine nucleophile).	Check Acid: Ensure 1.0 equiv of Acetic Acid is added. Do not use strong mineral acids (HCl) which deactivate the aniline.
Defluorination	Wrong Reduction Method: You used Catalytic Hydrogenation (Pd/C + H₂).	Switch Reagent: Use STAB or NaBH₄. Pd/C will cleave the C-F bond on the aromatic ring.
Dark/Tar Formation	Aniline Oxidation: 3-Fluoroaniline is sensitive to light/air over time.	Distill Aniline: If the starting liquid is dark brown/black, distill it under vacuum before use.
Incomplete Conversion	Wet Solvent: STAB decomposes in the presence of significant water.	Dry Solvent: Use anhydrous DCE or THF. If using molecular sieves, ensure they are activated.[7]

Frequently Asked Questions (FAQ)

Q1: Why use Sodium Triacetoxyborohydride (STAB) instead of Sodium Borohydride (NaBH₄)?

A: Selectivity.[8] NaBH₄ is a stronger reducing agent and can reduce the aldehyde before it reacts with the amine to form the imine. STAB is milder and sterically hindered; it reduces the imine (C=N) much faster than the aldehyde (C=O). This allows you to run the reaction in "one pot" without waiting for complete imine formation first.[9]

Q2: Can I use Catalytic Hydrogenation (H₂/Pd-C) to avoid boron waste?

A: NO. This is a critical error for this specific molecule. Palladium on Carbon (Pd/C) is excellent for reductive amination, but it is also the standard catalyst for hydrodehalogenation . You run a very high risk of cleaving the Fluorine atom off the aniline ring, yielding the non-fluorinated byproduct.

Q3: My product is turning pink/brown during storage. What is happening?

A: Secondary amines and anilines are prone to slow oxidation.

• Immediate Fix: Store the product as a Hydrochloride (HCl) salt. The salt form is significantly more resistant to oxidation than the free base.

• Protocol: Dissolve free base in Et₂O, add 2M HCl in Et₂O, filter the precipitate, and dry.

Q4: Is the "Pyridine Nitrogen" at risk of oxidation?

A: Yes, pyridine rings can form N-oxides if exposed to strong oxidants (like mCPBA) or peroxides found in old ether/THF. Always use peroxide-free solvents. If N-oxide formation is suspected (M+16 peak in MS), it can sometimes be reduced back using PCl₃, but prevention is better.

Decision Tree: Optimization Strategy

Figure 2: Decision logic for ensuring reaction success.

References

• Abdel-Magid, A. F., et al. (1996).[9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

  • Core reference for the STAB protocol and mechanism.

• ChemicalBook. (2024). "4-Pyridinecarboxaldehyde Properties and Stability." ChemicalBook Database.

  • Data on the air-sensitivity and storage requirements of the aldehyde.[3]

• Sigma-Aldrich. (2024). "Product Specification: 4-Pyridinecarboxaldehyde." Merck KGaA.

  • Confirmation of instability and handling requirements.

• Common Organic Chemistry. (2023). "Reductive Amination: Common Conditions and Troubleshooting."

  • General troubleshooting for secondary amine synthesis.

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Pyridinecarboxaldehyde: Versatility in Medicinal Chemistry and its Preparation Method_Chemicalbook [chemicalbook.com]
• 4. 4-Pyridinecarboxaldehyde-Application_Chemicalbook [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. CN106518753A - Preparation method for 4-pyridinecarboxaldehyde - Google Patents [patents.google.com]
• 7. reddit.com [reddit.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. Sodium triacetoxyborohydride [organic-chemistry.org]

Technical Support Center: Optimizing Solubility for Hydrophobic Small Molecules

Status: Operational Ticket ID: SOL-BIO-001 Assigned Specialist: Senior Application Scientist Subject: Resolving solubility challenges, precipitation, and assay artifacts for lipophilic compounds.

Executive Summary

You are likely encountering issues with a compound that exhibits BCS Class II or IV characteristics (low solubility). In biological assays, "solubility" is not just about whether the powder disappears; it is about maintaining a monodisperse state in an aqueous environment.

When hydrophobic compounds are introduced to aqueous buffers, they often undergo micro-precipitation or form colloidal aggregates . These aggregates can sequester enzymes (false positives), scatter light (background noise), or adhere to plasticware (potency loss).

This guide replaces standard "trial and error" with a thermodynamically grounded workflow to ensure your data reflects true pharmacology, not solubility artifacts.

Module 1: Stock Solution Integrity

The Root Cause: Many solubility problems begin before the assay starts. Dimethyl sulfoxide (DMSO) is hygroscopic; it absorbs water from the atmosphere. As water content in DMSO rises, the solubility of hydrophobic compounds drops exponentially, leading to "crashing out" inside the storage vial.

Protocol: Anhydrous Stock Preparation

• Solvent Choice: Use Anhydrous DMSO (≥99.9%, water <50 ppm). Avoid standard laboratory-grade DMSO for long-term storage.

• Vessel: Use amber glass or polypropylene (PP) vials. Polystyrene (PS) is incompatible with high-concentration DMSO.

• Atmosphere: If possible, purge the headspace with Nitrogen or Argon gas before closing.

• Cycling: Aliquot stocks immediately. Do not freeze-thaw more than 3 times.

Figure 1: Critical workflow for maintaining compound integrity. Note the emphasis on single-use aliquots to prevent hygroscopic precipitation.

Module 2: The Dilution Crisis (Serial Dilution)

The Issue: The most common error is performing serial dilutions directly in the aqueous assay buffer.

• Scenario: You transfer 1 µL of 10 mM stock into 99 µL of buffer (100 µM). The compound immediately encounters a 99% water environment and precipitates. Subsequent dilutions merely dilute the precipitate, not the free drug.

The Solution: Use the Intermediate Dilution Method . Keep the solvent concentration constant and high as long as possible before the final transfer.

Figure 2: Comparison of dilution strategies. The Intermediate method ensures the compound remains solubilized until the final moment of the assay.

Module 3: Assay Buffer Optimization

If the compound is lipophilic, it will stick to the plastic walls of your microplate (adsorption), reducing the effective concentration. You must modify the buffer thermodynamics.

Recommended Additives

Use the following additives to lower surface tension and create a "solubility cage" for the molecule.

Additive	Type	Working Conc.[1][2]	Function
Pluronic F-127	Non-ionic Surfactant	0.01% – 0.1%	Prevents adsorption; highly biocompatible with cell assays [1].
Tween-20	Non-ionic Detergent	0.001% – 0.01%	Standard for biochemical/enzyme assays. Disrupts aggregates.[3]
BSA	Carrier Protein	0.1% (w/v)	Acts as a "chaperone" to keep lipophilic drugs in solution.
DMSO	Co-solvent	< 0.1% (Cells)1-5% (Biochem)	Maintains solubility.[4] Warning: >0.1% is toxic to sensitive cells (e.g., primary neurons, stem cells) [2].

Protocol Note: Always add the surfactant to the buffer before introducing the compound.

Module 4: Troubleshooting & FAQs

Q1: My IC50 curve is flat or noisy. Is it solubility?

Diagnosis: This is often a sign of Colloidal Aggregation . Hydrophobic compounds can form microscopic oil droplets (colloids) that sequester enzymes, leading to false-positive inhibition. This is a well-documented phenomenon known as PAINS (Pan-Assay Interference Compounds) [3].

The Fix (The "Detergent Test"):

• Run the assay normally.

• Run a parallel arm with 0.01% Triton X-100 (or Tween-20) added to the buffer.

• Result Analysis:

  • If inhibition persists with detergent: The activity is likely real.

  • If inhibition disappears with detergent: The compound was aggregating.[5] The detergent broke up the colloid, revealing the compound is actually inactive.

Q2: The compound works in biochemical assays but fails in cells.

Diagnosis: Permeability vs. Solubility mismatch. You may be using a high DMSO concentration (e.g., 5%) in the biochemical assay to keep it soluble. However, in cell culture, you are capped at ~0.1% DMSO.[6] At 0.1%, the compound might be precipitating in the media before entering the cell.

The Fix:

• Check the media for turbidity (cloudiness) under a microscope.

• Use Pluronic F-127 (see Module 3) in the cell media.[4] It aids solubilization without the toxicity of high DMSO.

Q3: I see a "Bell-Shaped" dose-response curve.

Diagnosis: Solubility Limit reached. The curve goes up (inhibition increases) and then drops or plateaus unexpectedly at high concentrations. This indicates the compound has reached its solubility limit and is precipitating out of solution at the highest doses, effectively reducing the concentration.

The Fix:

• Truncate the top concentration of your curve.

• Report the solubility limit (e.g., "Compound precipitated > 10 µM").

References

• NCATS. (2012).[7] Assay Guidance Manual: Assay Operations for SAR Support. National Center for Advancing Translational Sciences.[1][7][8] Retrieved from [Link]

• Shoichet, B. K. (2006). Screening in a spirit of haunting. Drug Discovery Today. (Contextualizing the aggregation phenomenon). See also: Shoichet Lab Aggregator Screening. Retrieved from [Link]

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. (Standard reference for solubility in drug discovery).

Sources

• 1. eurogct.org [eurogct.org]
• 2. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 3. amphoteros.com [amphoteros.com]
• 4. biotium.com [biotium.com]
• 5. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ncats.nih.gov [ncats.nih.gov]

Reference Data & Comparative Studies

A Guide to the 1H NMR Spectroscopic Analysis of 3-fluoro-N-(pyridin-4-ylmethyl)aniline: A Comparative Approach

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, remains the most powerful and widely used technique for determining the structure of organic molecules in solution. This guide provides an in-depth interpretation of the ¹H NMR spectrum of 3-fluoro-N-(pyridin-4-ylmethyl)aniline, a compound of interest in medicinal chemistry due to its hybrid structure incorporating key pharmacophores.

Rather than presenting a static analysis, this guide employs a comparative methodology. By dissecting the molecule into its constituent fragments—a 3-fluoroaniline moiety and a 4-pyridinylmethyl group—and comparing their expected spectral contributions to those of simpler, related molecules, we can build a robust and predictive understanding of the final spectrum. This approach not only facilitates the interpretation of the target molecule but also reinforces fundamental principles of ¹H NMR spectroscopy for the practicing researcher.

Predicted ¹H NMR Spectrum of 3-fluoro-N-(pyridin-4-ylmethyl)aniline

The ¹H NMR spectrum of 3-fluoro-N-(pyridin-4-ylmethyl)aniline is predicted to exhibit a series of distinct signals corresponding to the different proton environments in the molecule. The expected chemical shifts (δ), multiplicities, and coupling constants (J) are detailed below. This prediction is based on the additive effects of the substituents on the aromatic rings and typical values for similar structural motifs.

Molecular Structure with Proton Labeling:

Predicted ¹H NMR Signals for 3-fluoro-N-(pyridin-4-ylmethyl)aniline.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
Hα (pyridine)	~8.5	Doublet (d)	~6.0	Protons ortho to the nitrogen in the pyridine ring are significantly deshielded.
Hβ (pyridine)	~7.2	Doublet (d)	~6.0	Protons meta to the nitrogen in the pyridine ring.
H4 (aniline)	~7.1	Triplet (t)	~8.0	Influenced by ortho fluorine and para amino group.
H2 (aniline)	~6.5	Doublet of doublets (dd)	J(H,H) ~8.0, J(H,F) ~10.0	Ortho to both the fluorine and amino groups, showing both H-H and H-F coupling.
H6 (aniline)	~6.4	Doublet of doublets (dd)	J(H,H) ~8.0, J(H,H) ~2.0	Ortho to the amino group and meta to the fluorine.
H5 (aniline)	~6.3	Triplet of doublets (td) or multiplet (m)	J(H,H) ~8.0, J(H,F) ~2.0	Para to the fluorine and meta to the amino group.
H-CH₂	~4.4	Singlet (s) or broad singlet	N/A	Methylene protons adjacent to two electron-withdrawing groups (aniline nitrogen and pyridine ring). Broadening may occur due to slow N-H exchange.
H-N	~4.1	Broad singlet (br s)	N/A	Amine proton, chemical shift is concentration and solvent dependent. Often exchanges and does not show coupling.

Comparative Spectral Analysis

To substantiate the predicted chemical shifts and coupling patterns, we will compare the ¹H NMR data of simpler, structurally related molecules.

The 3-Fluoroaniline Moiety

The signals of the protons on the fluoroaniline ring are influenced by the electron-withdrawing fluorine atom and the electron-donating amino group.

• Aniline: In aniline, the aromatic protons appear as a complex multiplet between δ 6.6 and 7.2 ppm. The amino protons typically appear as a broad singlet around δ 3.5 ppm.

• Fluorobenzene: The protons in fluorobenzene resonate between δ 6.9 and 7.3 ppm, with characteristic fluorine-proton coupling.[1][2]

• 3-Fluoroaniline: The spectrum of 3-fluoroaniline shows a complex pattern in the aromatic region.[3] The fluorine atom at the meta position relative to the amino group causes distinct splitting patterns for each of the aromatic protons due to both H-H and H-F coupling. The proton ortho to the fluorine (H-2) will be a doublet of doublets, as will the proton at H-6. The proton at H-4 will be a triplet, and the proton at H-5 will be a triplet of doublets.[3]

In our target molecule, the substitution of a hydrogen on the amino group with the pyridinylmethyl group will cause a downfield shift of all the aniline protons due to the inductive effect of the new substituent.

The 4-Pyridinylmethyl Moiety

The signals from the pyridine ring and the methylene bridge are characteristic of this fragment.

• 4-Picoline (4-methylpyridine): The α-protons (adjacent to N) are deshielded and appear around δ 8.5 ppm as a doublet, while the β-protons appear around δ 7.1 ppm, also as a doublet.[4][5] The methyl protons are found upfield at approximately δ 2.3 ppm.[4]

• N-Benzylaniline: This molecule provides a good model for the methylene bridge and the N-H proton. The methylene protons in N-benzylaniline appear as a singlet at δ 4.38 ppm.[6][7] The N-H proton is a broad singlet around δ 4.06 ppm.[6]

In 3-fluoro-N-(pyridin-4-ylmethyl)aniline, the methylene protons are flanked by the aniline nitrogen and the pyridine ring, both of which are electron-withdrawing. This will lead to a downfield shift of the methylene signal, predicted to be around δ 4.4 ppm. The pyridine ring protons are expected to have chemical shifts very similar to those in 4-picoline.

Experimental Protocol for ¹H NMR Data Acquisition

To obtain a high-quality ¹H NMR spectrum of 3-fluoro-N-(pyridin-4-ylmethyl)aniline, the following experimental protocol is recommended.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.[8][9]

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.[8][10] The choice of solvent can affect the chemical shifts, particularly for the N-H proton.

• Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small cotton plug in a Pasteur pipette into a clean 5 mm NMR tube.[10][11]

• The final sample height in the NMR tube should be at least 4.5-5 cm.[10][12]

2. NMR Instrument Setup and Data Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.[13][14]

• Set the appropriate spectral width (e.g., -2 to 12 ppm for ¹H NMR).

• Determine the 90° pulse width.

• Acquire the ¹H NMR spectrum using a standard single-pulse experiment. For a typical sample concentration, 8 to 16 scans should be sufficient to obtain a good signal-to-noise ratio.[15]

• Set the relaxation delay (D1) to at least 5 times the longest T₁ relaxation time of the protons in the molecule to ensure accurate integration. A D1 of 2-5 seconds is generally adequate for small molecules.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption peaks.

• Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl₃ at δ 7.26 ppm).

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the multiplicities and coupling constants to assign the signals to the respective protons in the molecule.

Logical Workflow for Spectral Interpretation

A stepwise workflow for the interpretation of the ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of 3-fluoro-N-(pyridin-4-ylmethyl)aniline can be confidently interpreted through a systematic approach that combines the analysis of chemical shifts, coupling constants, and integration with a comparative study of its structural fragments. By understanding the electronic effects of the fluoro, amino, and pyridinylmethyl groups, a detailed and accurate assignment of all proton signals is achievable. This guide provides the foundational knowledge and a practical framework for researchers to apply these principles to the structural elucidation of this and other related molecules, thereby ensuring scientific integrity and accelerating the pace of drug development.

References

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• MIT OpenCourseWare. 8.1 - FT-NMR Sample Preparation Guide. [Link]

• Page, T. F., Jr. (1968). Spectral analysis of the 1H, 19F and 13C NMR spectra of fluorobenzene. Journal of Molecular Spectroscopy, 25(4), 451-464. [Link]

• ResearchGate. The 1 H NMR chemical shift values (d ppm) of aniline and.... [Link]

• University of Warwick. How to make an NMR sample. [Link]

• Supporting Information. Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Michigan State University. Sample Preparation - Max T. Rogers NMR. [Link]

• Eletsky, A., et al. (2005). NMR data collection and analysis protocol for high-throughput protein structure determination. Proceedings of the National Academy of Sciences, 102(4), 1025-1030. [Link]

• Supplementary Information. [Link]

• R-NMR. NMR data acquisition. [Link]

• Tables For Organic Structure Analysis. [Link]

• ResearchGate. 1 H NMR spectra of the N-benzylideneaniline imine reaction crude.... [Link]

• ResearchGate. ¹H NMR in CDCl3 of (a) 4-methylpyridine, (b) 1b, (c) 1c, (d) 1d, and (e) 4-methylene dihydropyridine 3a in THF-d8 at −78 °C. [Link]

• The Royal Society of Chemistry. First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. [Link]

• PubChem. Benzylaniline. [Link]

• Chemistry Connected. NMR shifts 1H -general.cdx. [Link]

• SpectraBase. Fluorobenzene. [Link]

• SpectraBase. Aniline - Optional[1H NMR] - Chemical Shifts. [Link]

• UTHSCSA. Stepbystep procedure for NMR data acquisition. [Link]

• MDPI. Chemical Analysis of Fluorobenzenes via Multinuclear Detection in the Strong Heteronuclear J-Coupling Regime. [Link]

• New Journal of Chemistry. Supporting Information. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• SpectraBase. 4-Methylpyridine - Optional[1H NMR] - Spectrum. [Link]

• University of Wisconsin-Madison. Optimized Default 1H Parameters | NMR Facility - Chemistry Department. [Link]

• University of Houston. NMR Data Acquisition and Processing Procedure. [Link]

• ORGANIC SPECTROSCOPY INTERNATIONAL. 3-fluoro-4-morpholinoaniline. [Link]

• PubChem. 3-Fluoroaniline. [Link]

• Supporting Information. N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes. [Link]

• Supporting Information. Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes. [Link]

• Bulgarian Chemical Communications. Prediction of 1H-NMR shifts with Ambit-HNMR software. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• PubChem. 3-Fluoro-4-methylaniline. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

• Chemistry LibreTexts. 20.3: Predicting a 1H-NMR Spectrum From The Structure. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Fluorobenzene(462-06-6) 1H NMR spectrum [chemicalbook.com]
• 3. 3-Fluoroaniline(372-19-0) 1H NMR spectrum [chemicalbook.com]
• 4. 4-Methylpyridine(108-89-4) 1H NMR [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
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• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. ocw.mit.edu [ocw.mit.edu]
• 10. How to make an NMR sample [chem.ch.huji.ac.il]
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• 12. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
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• 15. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]

A Comparative Guide to the Quality Control of 3-fluoro-N-(pyridin-4-ylmethyl)aniline and its Alternatives in Drug Discovery

For researchers, scientists, and drug development professionals, the purity and quality of chemical intermediates are paramount to the success and reproducibility of their work. This guide provides an in-depth technical comparison of reference standards and quality control methodologies for 3-fluoro-N-(pyridin-4-ylmethyl)aniline, a key building block in medicinal chemistry. We will explore the critical aspects of its analytical characterization, potential impurities, and compare it with relevant alternatives, supported by established scientific principles and adapted experimental protocols.

The Significance of Quality Control for 3-fluoro-N-(pyridin-4-ylmethyl)aniline

3-fluoro-N-(pyridin-4-ylmethyl)aniline belongs to a class of compounds that are of significant interest in drug discovery, particularly in the development of kinase inhibitors. The presence of the fluorinated aniline and pyridine moieties provides a scaffold for developing targeted therapies. However, the synthetic route to this compound can introduce various impurities that may affect its reactivity, stability, and, ultimately, the biological activity and safety of any downstream products. Therefore, robust analytical methods are essential to ensure the quality and consistency of this critical intermediate.

Analytical Methodologies for Quality Control

The quality control of 3-fluoro-N-(pyridin-4-ylmethyl)aniline relies on a combination of chromatographic and spectroscopic techniques to determine its purity and identify any potential impurities. The choice of method depends on the specific requirements of the analysis, such as the need for quantitative purity assessment, structural confirmation, or the detection of trace-level impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity determination of non-volatile and thermally labile compounds like 3-fluoro-N-(pyridin-4-ylmethyl)aniline. A well-developed HPLC method can separate the main compound from its structurally related impurities.

Principle: Separation is based on the differential partitioning of the analyte and impurities between a stationary phase (typically a C18 column) and a liquid mobile phase.

Experimental Protocol: HPLC-UV Purity Determination

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would be to start with a low percentage of organic phase (e.g., 10% B) and gradually increase it to elute more retained components.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength where the analyte has maximum absorbance.

• Sample Preparation: Dissolve a known concentration of the sample in the mobile phase or a compatible solvent.

Causality Behind Experimental Choices: The use of a C18 column is based on the non-polar nature of the aniline and pyridine rings. The acidic mobile phase (formic acid) helps to protonate the pyridine nitrogen, leading to better peak shape and avoiding tailing. A gradient elution is employed to ensure the elution of both polar and non-polar impurities within a reasonable timeframe.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For the identification of unknown impurities and higher sensitivity, coupling HPLC with a mass spectrometer is the method of choice.

Principle: LC-MS combines the separation power of HPLC with the mass-analyzing capabilities of a mass spectrometer, allowing for the determination of the mass-to-charge ratio of the eluting compounds.

Experimental Protocol: LC-MS Impurity Profiling

• LC System: An HPLC or UHPLC system.

• MS System: A mass spectrometer (e.g., single quadrupole, triple quadrupole, or high-resolution mass spectrometer).

• Ionization Mode: Positive Electrospray Ionization (ESI+) is often suitable for anilines and pyridines.[1]

• LC Conditions: Similar to the HPLC-UV method, but with a mobile phase compatible with MS (e.g., formic acid or ammonium formate instead of non-volatile buffers).

Self-Validating System: The combination of retention time from the LC and the mass-to-charge ratio from the MS provides a high degree of confidence in the identification of the main compound and its impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. While 3-fluoro-N-(pyridin-4-ylmethyl)aniline itself may have limited volatility, GC-MS can be useful for detecting volatile impurities from the synthesis, such as residual solvents.

Principle: The sample is vaporized and separated in a gaseous mobile phase based on its boiling point and interaction with the stationary phase. The separated components are then detected by a mass spectrometer.

Experimental Protocol: GC-MS for Residual Solvents

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A fused silica capillary column, such as a DB-1MS.

• Oven Temperature Program: A temperature gradient is used to separate the analytes based on their boiling points.

• Sample Preparation: The sample is dissolved in a suitable high-purity solvent. Headspace analysis is often preferred for residual solvent analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of the main compound and for the characterization of impurities.

Principle: NMR provides detailed information about the chemical structure of a molecule by observing the magnetic properties of atomic nuclei.

Experimental Protocol: ¹H and ¹³C NMR for Structural Confirmation

• Instrumentation: A high-resolution NMR spectrometer.

• Solvent: A deuterated solvent in which the sample is soluble (e.g., CDCl₃, DMSO-d₆).

• Analysis: Acquire ¹H and ¹³C NMR spectra. The chemical shifts, coupling constants, and integration of the signals provide a detailed map of the molecule's structure. The presence of unexpected signals can indicate impurities.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

Principle: FT-IR measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. The resulting spectrum is a fingerprint of the molecule's functional groups.

Experimental Protocol: FT-IR Analysis

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation: The sample can be analyzed as a solid (e.g., in a KBr pellet or using an ATR accessory) or in solution.[2]

• Analysis: The spectrum is recorded, and the characteristic absorption bands for functional groups such as N-H (amine), C-F (fluoro), and aromatic C-H and C=C bonds are identified.

Comparison of Analytical Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Separation of volatile compounds in a gaseous mobile phase followed by mass-based detection.	Provides detailed structural information based on the magnetic properties of atomic nuclei.	Identifies functional groups based on the absorption of infrared radiation.
Primary Use	Purity determination and quantification.	Identification of volatile impurities and residual solvents.	Unambiguous structure confirmation and characterization of impurities.	Functional group identification and confirmation of synthesis.
Advantages	High resolution, suitable for non-volatile and thermally labile compounds.	High sensitivity and specificity, allows for impurity identification.	Provides unambiguous structure confirmation and can quantify impurities without a reference standard for each.	Rapid, non-destructive, and provides a molecular fingerprint.
Limitations	Requires reference standards for impurity identification.	Limited to volatile and thermally stable compounds.	Lower sensitivity compared to chromatographic methods.	Provides limited information on the overall purity and isomeric impurities.

Potential Impurities in 3-fluoro-N-(pyridin-4-ylmethyl)aniline

The quality of 3-fluoro-N-(pyridin-4-ylmethyl)aniline is defined by its purity and the absence of significant levels of impurities. Potential impurities can arise from the synthetic route or degradation. Common synthetic routes often involve the coupling of a fluorinated aniline derivative with a pyridine-4-carboxaldehyde followed by reduction, or a direct coupling of a fluorinated aniline with a 4-(halomethyl)pyridine.

Potential Process-Related Impurities:

• Unreacted Starting Materials: 3-fluoroaniline, 4-pyridinecarboxaldehyde, or 4-(chloromethyl)pyridine.

• By-products: Homocoupling products of the starting materials.

• Residual Solvents: Solvents used in the synthesis and purification steps.

Potential Degradation Impurities:

• Oxidation Products: Aromatic amines can be susceptible to oxidation.

• Hydrolysis Products: Depending on the reaction conditions and storage.

Comparison with Alternatives

In drug discovery, researchers often evaluate several structurally related compounds to identify a lead candidate with the optimal balance of potency, selectivity, and pharmacokinetic properties. The quality control considerations for these alternatives are similar to those for 3-fluoro-N-(pyridin-4-ylmethyl)aniline.

Compound	Structure	Key Features	Potential Quality Control Challenges
3-fluoro-N-(pyridin-4-ylmethyl)aniline	Target compound.	As discussed in this guide.
3-Bromo-4-fluoro-N-(pyridin-4-ylmethyl)aniline [3]	Introduction of a bromine atom can modulate electronic properties and provide a handle for further functionalization.	Potential for debromination or formation of isomeric impurities.
4-fluoro-N-(pyridin-3-ylmethyl)aniline [4]	Isomeric pyridine ring attachment, which can significantly alter the binding mode to biological targets.	Chromatographic separation from other isomers is critical.
3-Fluoro-N-methylaniline [5]	A simpler analog without the pyridine moiety, useful as a negative control or for SAR studies.	Higher volatility may require different analytical conditions.

Experimental Workflows

HPLC Purity Analysis Workflow

Caption: Workflow for HPLC purity analysis.

LC-MS Impurity Identification Workflow

Caption: Workflow for LC-MS impurity identification.

Conclusion

The quality control of 3-fluoro-N-(pyridin-4-ylmethyl)aniline is a critical aspect of its use in research and drug development. A multi-faceted analytical approach, combining chromatographic and spectroscopic techniques, is essential for ensuring its purity and for the identification of potential impurities. While a certified reference standard for 3-fluoro-N-(pyridin-4-ylmethyl)aniline may not be readily available, a well-characterized in-house standard can be used for routine quality control. The methodologies and principles outlined in this guide provide a solid foundation for researchers to develop and validate robust analytical methods for this important chemical intermediate and its structural analogs.

References

• Benchchem.
• Intertek. Testing Primary Aromatic Amines in Food Packaging. Accessed February 2024.
• Cresset Group. Aniline replacement in drug-like compounds. Published January 10, 2024.
• Dana Bioscience. 3-Bromo-4-fluoro-N-(pyridin-4-ylmethyl)aniline 5g. Accessed February 2024.
• Santa Cruz Biotechnology. 4-fluoro-N-(pyridin-3-ylmethyl)aniline. Accessed February 2024.
• Thermo Fisher Scientific. 3-Fluoro-N-methylaniline, 97%. Accessed February 2024.

Sources

• 1. AGU Fall Meeting 2020 [agu.confex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. danabiosci.com [danabiosci.com]
• 4. 4-fluoro-N-(pyridin-3-ylmethyl)aniline | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. 3-Fluoro-N-methylaniline, 97% 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]